(1S)-1-(2-methyloxolan-2-yl)ethan-1-ol

• CAS: 1423043-71-3

Core Science & Biosynthesis

The Versatile Role of Chiral Oxolanyl Alcohols in Modern Organic Synthesis

A Technical Guide for Researchers and Drug Development Professionals

The pursuit of enantiomerically pure compounds is a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry, where the chirality of a molecule can dictate its efficacy and safety.[1][2][3][4] Among the vast arsenal of tools available to the synthetic chemist, chiral molecules derived from the chiral pool offer an efficient and often economical starting point for the construction of complex molecular architectures. This guide delves into the multifaceted applications of a specific and valuable class of these molecules: chiral oxolanyl alcohols, with a primary focus on derivatives of tetrahydrofuran-2-yl-methanol.

These structures, featuring a stereocenter adjacent to both a cyclic ether and a primary alcohol, possess a unique combination of steric and electronic properties. This allows them to serve with distinction in three critical roles: as removable chiral auxiliaries that direct the stereochemical course of a reaction, as foundational scaffolds for the synthesis of sophisticated chiral ligands for asymmetric catalysis, and as integral chiral building blocks that are incorporated into the final structure of a target molecule. This guide provides an in-depth exploration of these applications, moving beyond a simple list of reactions to explain the underlying principles and provide practical, field-proven insights for the laboratory professional.

Part 1: The Chiral Oxolanyl Alcohol as a Stereodirecting Auxiliary

A chiral auxiliary is a stereogenic unit temporarily incorporated into a prochiral substrate to control the outcome of a stereoselective reaction.[5][6] After the desired transformation, the auxiliary is cleaved and can ideally be recovered for reuse. While classic examples like Evans oxazolidinones and camphor-derived auxiliaries are well-established, the unique structural features of chiral oxolanyl alcohols offer distinct possibilities for stereocontrol.

The primary mode of action for an oxolanyl alcohol-based auxiliary relies on the conformational rigidity and steric bias imposed by the tetrahydrofuran ring. When attached to a reactive center, such as through an ester or ether linkage, the ring restricts the possible trajectories of incoming reagents.

Mechanism of Stereocontrol: A Chelation vs. Non-Chelation Model

The stereochemical outcome of reactions controlled by chiral auxiliaries containing heteroatoms, such as the oxygen in the oxolane ring and the alcohol-derived linkage, can often be rationalized by considering chelation and non-chelation models.

• Chelation Control: In the presence of a Lewis acid capable of bidentate coordination (e.g., TiCl₄, SnCl₄), the Lewis acid can coordinate to both the carbonyl oxygen of an attached acyl group and the oxygen atom of the oxolane ring. This locks the conformation of the substrate, creating a rigid, sterically defined environment. The incoming nucleophile will then attack from the less hindered face, leading to a predictable stereochemical outcome.[7]

• Non-Chelation (Felkin-Ahn) Model: In the absence of a strongly chelating metal or when using monodentate Lewis acids, the stereochemical outcome is dictated by minimizing steric interactions in a non-chelated transition state, as described by the Felkin-Ahn model. The largest substituent on the chiral center orients itself anti-periplanar to the incoming nucleophile's trajectory to minimize steric clash.

The ability to switch between these two controlling models by simply changing the Lewis acid provides a powerful tool for accessing different diastereomers from the same starting material.

Figure 1: Conceptual workflow comparing chelation and non-chelation control models in asymmetric synthesis.

Part 2: From Alcohol to Ligand: Crafting Chiral Environments for Catalysis

Asymmetric catalysis is a powerful and atom-economical method for generating chiral compounds, where a small amount of a chiral catalyst can generate large quantities of an enantiomerically enriched product.[8][9][10] The heart of this process is the chiral ligand, an organic molecule that coordinates to a metal center and creates a chiral environment that dictates the stereoselectivity of the catalyzed reaction. Chiral phosphines are among the most successful and widely used classes of ligands in this context.[11][12][13]

Chiral oxolanyl alcohols serve as excellent starting materials for the synthesis of P,N- and P,O-ligands, where the phosphorus atom acts as a soft donor for transition metals like palladium, rhodium, and iridium, while the nitrogen or oxygen atom can play a structural or secondary coordination role.

Synthesis of a Chiral Phosphine Ligand from (S)-Tetrahydrofurfuryl Alcohol

A common strategy to prepare a chiral phosphine ligand from an oxolanyl alcohol involves a straightforward multi-step synthesis that converts the primary alcohol into a phosphine moiety. This modular approach allows for variation in both the chiral backbone and the substituents on the phosphorus atom, enabling the fine-tuning of the ligand's steric and electronic properties.

Figure 2: General synthetic workflow for converting a chiral oxolanyl alcohol to a P,O-phosphine ligand.

Application in Palladium-Catalyzed Asymmetric Allylic Alkylation (AAA)

The Pd-catalyzed Asymmetric Allylic Alkylation (AAA) is a cornerstone reaction for enantioselective C-C bond formation.[13] Chiral phosphine ligands are crucial for achieving high enantioselectivity in this transformation. A ligand derived from a chiral oxolanyl alcohol can create an effective chiral pocket around the palladium center.

Mechanism Insight: In the catalytic cycle, the Pd(0)-ligand complex coordinates to the allylic substrate, followed by oxidative addition to form a π-allyl-Pd(II) intermediate. The chiral ligand environment ensures that the two faces of the π-allyl complex are diastereotopic. The nucleophile then preferentially attacks one of the two allylic termini, a step where the ligand's structure dictates the stereochemical outcome, before reductive elimination regenerates the Pd(0) catalyst and releases the enantiomerically enriched product.

Experimental Protocol: Synthesis of a Chiral P,O-Ligand

Objective: To synthesize a chiral phosphine-ether ligand from (S)-tetrahydrofurfuryl alcohol.

Materials:

• (S)-Tetrahydrofurfuryl alcohol

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine

• Lithium diphenylphosphide (LiPPh₂) solution in THF

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Diethyl ether

• Saturated aqueous NH₄Cl solution

• Anhydrous MgSO₄

Procedure:

• Tosylation of the Alcohol:

  • Dissolve (S)-tetrahydrofurfuryl alcohol (1.0 eq) in anhydrous pyridine at 0 °C under an argon atmosphere.

  • Add p-toluenesulfonyl chloride (1.1 eq) portion-wise, maintaining the temperature at 0 °C.

  • Allow the mixture to stir at 0 °C for 1 hour and then at room temperature overnight.

  • Quench the reaction by adding cold water and extract the product with diethyl ether.

  • Wash the combined organic layers with cold 1M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude tosylate, which can be used in the next step without further purification.

• Nucleophilic Substitution with Lithium Diphenylphosphide:

  • Under an argon atmosphere, add the crude tosylate (1.0 eq) dissolved in anhydrous THF to a solution of lithium diphenylphosphide (1.2 eq) in THF at -78 °C.

  • Allow the reaction mixture to warm slowly to room temperature and stir overnight.

  • Carefully quench the reaction at 0 °C by the slow addition of a saturated aqueous NH₄Cl solution.

  • Extract the product with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to afford the pure chiral P,O-phosphine ligand.

Part 3: The Chiral Building Block Approach

Perhaps the most widespread use of chiral oxolanyl alcohols is as chiral building blocks, where the oxolane ring and its defined stereochemistry are retained as an integral part of the final target molecule.[2][3] This approach is particularly prevalent in the synthesis of natural products, many of which feature tetrahydrofuran motifs.[8] The stereoselective synthesis of substituted tetrahydrofurans is a well-reviewed area, with methods including intramolecular cyclizations of epoxides, oxa-Michael additions, and various cycloaddition strategies.[8][11][12]

Starting a synthesis with a pre-existing chiral oxolanyl alcohol, often derived from the chiral pool (e.g., from carbohydrates), provides a significant strategic advantage by embedding a key stereocenter at the outset of the synthetic route.

Case Study: Synthesis of a Substituted Tetrahydrofuran via Asymmetric Horner-Wadsworth-Emmons (HWE) Reaction

A versatile strategy for constructing chiral tetrahydrofurans involves a sequence of an asymmetric Horner-Wadsworth-Emmons (HWE) reaction followed by a cyclization step.[14][15] This approach allows for the controlled installation of substituents on the tetrahydrofuran ring.

Workflow:

• Asymmetric HWE: A meso-dialdehyde is desymmetrized using a chiral phosphonate reagent. This reaction sets the absolute configuration of what will become a key stereocenter of the THF ring.

• Cyclization: The product of the HWE reaction, an unsaturated aldehyde or a related functional group, undergoes a subsequent intramolecular cyclization to form the tetrahydrofuran ring. The method of cyclization (e.g., palladium-catalyzed substitution, hetero-Michael addition, or epoxide opening) can be chosen to control the relative stereochemistry of the substituents.[14]

Figure 3: Strategic overview of the HWE/Cyclization approach to chiral tetrahydrofurans.

Quantitative Data Summary

The efficacy of these methods is best illustrated by quantitative data from representative transformations. The following table summarizes typical results for reactions where chiral oxolane derivatives play a key role.

Role of Oxolanyl Moiety	Reaction Type	Substrate/Precursor	Catalyst/Reagent	Diastereomeric Ratio (d.r.) / Enantiomeric Excess (e.e.)	Yield (%)	Reference
Chiral Auxiliary	Diastereoselective [3+2] Cycloaddition	Chiral Allylsilane with α-Keto Ester	SnCl₄	up to 85% de	Good	[16]
Chiral Ligand	Ni-catalyzed Reductive Cyclization	O-alkynone	Ni(ClO₄)₂·6H₂O / DI-BIDIME	>99:1 er	up to 99%	[13]
Chiral Building Block	Intramolecular Epoxide Opening	Acyclic Epoxy-alcohol	Acid or Base catalyst	Often >95:5	High	[11]
Chiral Building Block	Oxa-Michael Addition	γ-Hydroxy-α,β-unsaturated ester	Base catalyst	Diastereoselective	Good to High	[11]

Note: Data is representative and specific outcomes depend on the exact substrates and conditions used.

Conclusion

Chiral oxolanyl alcohols are more than just simple chiral molecules; they are versatile and powerful tools in the hands of the synthetic chemist. Their unique structure allows them to function effectively as stereodirecting auxiliaries, as robust scaffolds for high-performance chiral ligands, and as reliable building blocks for the synthesis of complex natural products and pharmaceuticals. Understanding the principles behind their application—from the nuances of chelation control to the modular design of ligands and the strategic incorporation into a synthetic plan—enables researchers to leverage these valuable synthons to their full potential, accelerating the discovery and development of new chemical entities.

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Natural occurrence of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol in volatiles

An In-Depth Technical Guide to the Natural Occurrence of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol

Abstract

(1S)-1-(2-methyloxolan-2-yl)ethan-1-ol is a naturally occurring chiral monoterpenoid alcohol, recognized as a specific stereoisomer of the furanoid form of linalool oxide, also known as lilac alcohol. This volatile organic compound (VOC) is a significant contributor to the floral aroma of numerous plant species and plays a crucial role in plant-insect interactions. Its complex stereochemistry, with three chiral centers, results in eight possible stereoisomers, each potentially possessing distinct olfactory properties and biological activities. This guide provides a comprehensive technical overview for researchers and drug development professionals, detailing the natural distribution, biosynthetic origins, and state-of-the-art analytical methodologies for the extraction, separation, and structural elucidation of this compound. We present field-proven protocols and workflows designed to ensure scientific integrity and reproducibility in the study of this important natural product.

Introduction and Nomenclature

The compound of interest, (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol, belongs to a class of monoterpenes collectively referred to as linalool oxides.[1] These compounds are oxygenated derivatives of linalool, a widely distributed terpene alcohol.[2] Linalool oxides exist in two structural forms based on their heterocyclic ring system: a five-membered tetrahydrofuran (furanoid) ring or a six-membered tetrahydropyran (pyranoid) ring.[3] The subject of this guide is a furanoid isomer.

Due to the presence of three stereocenters, there are eight possible stereoisomers of furanoid linalool oxide. The nomenclature can be complex, and the compound is often referred to in the literature by various names, including lilac alcohol.[4][5] The IUPAC name (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol precisely defines the stereochemistry at the carbon atom bearing the secondary alcohol (C1 of the ethan-1-ol moiety). The other two chiral centers are located on the oxolane (tetrahydrofuran) ring. This stereochemical diversity is critical, as different enantiomers and diastereomers often exhibit unique biological activities and sensory profiles.[6]

Natural Occurrence and Ecological Significance

(1S)-1-(2-methyloxolan-2-yl)ethan-1-ol and its isomers are key constituents of the essential oils and floral scents of a diverse range of plant species. Their presence is particularly notable in species prized for their fragrance. The compound's volatility allows it to act as a semiochemical, mediating interactions between plants and insects, primarily for pollination.[6] For instance, related compounds like lilac aldehydes are known to be essential for host-plant location by certain moth species.[6]

The distribution of linalool oxide isomers, including the specific (1S) form, can be species-specific, and even vary between different cultivars or environmental conditions.[7] A summary of notable plant families and species where these compounds have been identified is presented below.

Plant Family	Species	Common Name	Plant Part	References
Oleaceae	Syringa vulgaris	Common Lilac	Flowers	[5][8]
Actinidiaceae	Actinidia spp.	Kiwifruit	Flowers	[7]
Theaceae	Camellia sinensis	Tea	Leaves	[3]
Lamiaceae	Ocimum basilicum	Sweet Basil	Leaves	[3]
Rosaceae	Rubus spp.	Raspberry	Fruit	[9]
Apiaceae	Peucedanum tauricum	Aerial Parts	[10]

Biosynthesis

The biosynthesis of all linalool oxide isomers originates from the acyclic monoterpene alcohol linalool.[1] The formation of the necessary precursors proceeds through the plastidial methyl-erythritol-phosphate (MEP) pathway, which produces the universal C5 building blocks, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP).[3]

The key steps in the biosynthesis are as follows:

• GPP Synthesis: One molecule of IPP and one molecule of DMAPP are condensed by geranyl diphosphate synthase to form geranyl diphosphate (GPP), the direct C10 precursor for most monoterpenes.[3]

• Linalool Formation: Terpene synthases (TPSs) catalyze the conversion of GPP into either (R)- or (S)-linalool. The enantiomeric form of the linalool precursor is a critical determinant of the final stereochemistry of the oxide products.[2]

• Epoxidation: The trisubstituted double bond of linalool undergoes regioselective mono-epoxidation, a reaction often catalyzed by cytochrome P450 (CYP) enzymes.[2] This creates an unstable linalool-epoxy-alcohol intermediate.

• Intramolecular Cyclization: The epoxy-alcohol intermediate spontaneously or enzymatically undergoes an intramolecular cyclization. The nucleophilic attack of the tertiary hydroxyl group onto the epoxide ring results in the formation of either the five-membered furanoid ring or the six-membered pyranoid ring.[1] The formation of the furanoid structure yields the (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol backbone.

The diagram below illustrates this proposed biosynthetic pathway.

Caption: Proposed biosynthetic pathway from MEP pathway precursors to furanoid linalool oxides.

Analytical Methodologies

The analysis of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol from complex natural matrices requires a multi-step workflow involving efficient extraction, high-resolution separation, and unambiguous identification. As a volatile compound, gas chromatography is the cornerstone of its analysis.

General Analytical Workflow

The diagram below outlines the typical workflow for the analysis of volatile terpenoids from a plant matrix.

Caption: General workflow for the analysis of volatile compounds from natural sources.

Extraction of Volatiles: Protocols

The choice of extraction method is critical and depends on the nature of the plant material and the volatility of the target analyte.[11]

This non-destructive, solvent-free technique is ideal for screening volatile profiles from fresh or dried plant material.[11]

Causality: HS-SPME is chosen for its sensitivity, ease of use, and minimal sample preparation, which preserves the native volatile profile by avoiding harsh extraction conditions. The fiber coating (e.g., DVB/CAR/PDMS) is selected for its broad affinity for various volatile and semi-volatile compounds, including monoterpenoid alcohols.

Methodology:

• Sample Preparation: Accurately weigh approximately 100-500 mg of finely ground plant material (fresh or freeze-dried) into a 20 mL headspace vial.[11] If desired, add a known amount of an internal standard (e.g., 1-octanol).

• Vial Sealing: Immediately seal the vial with a magnetic screw cap containing a PTFE/silicone septum.

• Incubation: Place the vial in a heated agitator. Incubate at 60 °C for 15 minutes to allow volatiles to equilibrate in the headspace.

• Extraction: Introduce the SPME fiber (e.g., 50/30 µm DVB/CAR/PDMS) into the vial's headspace. Expose the fiber for 30 minutes at 60 °C to adsorb the analytes.

• Desorption: Retract the fiber and immediately insert it into the heated injector port (e.g., 250 °C) of the GC-MS system for thermal desorption, typically for 5 minutes in splitless mode.

This classic method is suitable for extracting larger quantities of essential oils from robust plant material.[12][13]

Causality: Steam distillation is effective for extracting heat-stable, water-insoluble volatile compounds.[14] The steam lowers the boiling point of the target compounds, allowing them to co-distill with water at temperatures below their decomposition point.

Methodology:

• Apparatus Setup: Assemble a Clevenger-type apparatus.

• Sample Loading: Place a known quantity (e.g., 100 g) of fresh or dried plant material into the distillation flask and add sufficient distilled water.

• Distillation: Heat the flask to generate steam, which will pass through the plant material, carrying the volatile oils.

• Condensation & Collection: The steam-oil mixture is directed into a condenser. The condensed liquid collects in the separator, where the less dense essential oil forms a layer on top of the water.

• Isolation: Collect the oil layer. Dry the collected oil over anhydrous sodium sulfate to remove residual water. Store at 4 °C in a sealed, dark vial.

Separation and Identification: GC-MS Protocol

Gas chromatography coupled with mass spectrometry (GC-MS) is the definitive technique for separating and identifying volatile compounds.[15] To resolve the stereoisomers of lilac alcohol, an enantioselective (chiral) column is mandatory.[5]

Causality: A chiral stationary phase, typically based on a modified cyclodextrin, creates a chiral environment within the column. This allows for differential interaction with the enantiomers of the analyte, resulting in different retention times and enabling their separation. Mass spectrometry provides structural information based on fragmentation patterns, allowing for confident identification against spectral libraries and standards.

Methodology:

• GC-MS System: An Agilent 8890 GC coupled to a 5977C MSD or equivalent.[15]

• Column: Enantioselective capillary column, e.g., Heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin (30 m x 0.25 mm i.d., 0.25 µm film thickness).[5]

• Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp 1: Increase to 150 °C at a rate of 3 °C/min.

  • Ramp 2: Increase to 240 °C at a rate of 10 °C/min, hold for 5 minutes.

• Injector: 250 °C, splitless mode for SPME; 20:1 split ratio for liquid injections of essential oil.

• MS Parameters:

  • Ion Source: Electron Impact (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 40 to 400.

  • Data Acquisition: Full scan mode.

• Identification:

  • Compare the acquired mass spectra with commercial libraries (e.g., NIST, Wiley).

  • Compare retention times and retention indices (RI) with those of authentic standards run under identical conditions.

  • The elution order of the stereoisomers must be confirmed using synthesized standards of known configuration.[5]

Structural Elucidation: NMR Spectroscopy

While GC-MS is excellent for identification within a mixture, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for unambiguous structure elucidation of isolated compounds.[16]

Causality: NMR provides detailed information about the chemical environment of each nucleus (¹H, ¹³C) in the molecule.[16] Specific chemical shifts, coupling constants (J-values), and through-space correlations (NOE) allow for the complete assignment of the constitution and relative stereochemistry of the molecule.

Key ¹H NMR Features:

• Hydroxyl Proton (-OH): A broad singlet, typically in the range of δ 2.0-5.0 ppm, whose position is concentration and solvent dependent. Its signal disappears upon D₂O exchange.[17]

• C1-H Proton (-CH-OH): A multiplet in the δ 3.5-4.5 ppm region, deshielded by the adjacent oxygen atom.[18]

• Vinyl Group Protons (-CH=CH₂): Three distinct signals are expected: a doublet of doublets (dd) around δ 5.8-6.0 ppm for the internal proton, and two doublets of doublets around δ 5.0-5.2 ppm for the terminal protons.[5]

• Methyl Groups: Two singlets or doublets, depending on the specific isomer, for the methyl groups on the oxolane ring and the ethan-1-ol side chain.[5]

Advanced NMR Techniques:

• COSY (Correlation Spectroscopy): Identifies ¹H-¹H spin-spin coupling networks, confirming proton connectivity.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Detects through-space proximity of protons, which is crucial for determining the relative stereochemistry (e.g., cis/trans relationships of substituents on the furanoid ring).[5]

• Chiral Derivatizing Agents: Using agents like Mosher's acid (MTPA) to form diastereomeric esters can help determine the absolute configuration at the alcohol center by analyzing the differential chemical shifts in the ¹H NMR spectrum.[19]

Conclusion and Future Directions

(1S)-1-(2-methyloxolan-2-yl)ethan-1-ol is a structurally complex but ecologically significant natural volatile. Its study demands a sophisticated analytical approach, combining high-resolution chiral chromatography with mass spectrometry and NMR for definitive characterization. The protocols and workflows detailed in this guide provide a robust framework for researchers investigating this and other chiral monoterpenoids.

Future research should focus on elucidating the specific terpene synthases and P450 enzymes responsible for the biosynthesis of each stereoisomer, as this could enable biotechnological production of specific high-value fragrance compounds. Furthermore, a broader screening of plant species may reveal novel sources and uncover new ecological roles for this fascinating molecule.

References

• Filo. (2025, November 24). Isolation and purification of terpenoid.
• Nagalingam, S. (2017, June 10). Extraction and Analysis of Terpenes/Terpenoids. PMC.
• IIP Series. (n.d.). EXTRACTION, PURIFICATION, IDENTIFICATION AND THERAPEUTIC POTENTIAL OF TERPENES FROM PLANT SOURCES.
• Pescitelli, G., et al. (2021, October 12). A Practical Laboratory-Scale Synthesis of All Eight Stereoisomeric Forms of Terpene Linalool Oxide. ResearchGate.
• Mocan, A., et al. (n.d.). Chemical Profile, Cytotoxic Activity and Oxidative Stress Reduction of Different Syringa vulgaris L. Extracts. PMC.
• Pescitelli, G., et al. (2021, October 16). A Practical Laboratory-Scale Synthesis of All Eight Stereoisomeric Forms of Terpene Linalool Oxide. MDPI.
• Wang, Z., et al. (n.d.). The extraction of natural essential oils and terpenoids from plants by supercritical fluid. E3S Web of Conferences.
• Quimby, B. D. (2024, January 26). Essential Oils Analysis Using GC/MS with Hydrogen and the Agilent HydroInert Source. Agilent Technologies, Inc.
• FooDB. (2010, April 8). Showing Compound trans-Linalool 3,6-oxide (FDB020535).
• Liu, X., et al. (n.d.). Synthesis of flavour‐related linalool is regulated by PpbHLH1 and associated with changes in DNA methylation during peach fruit ripening. PMC.
• Brandt, K., et al. (n.d.). Linalool and lilac aldehyde/alcohol in flower scents. Electrophysiological detection of lilac aldehyde stereoisomers by a moth. ResearchGate.
• Vilanculo, C. B., et al. (2020, February 21). One-pot synthesis at room temperature of epoxides and linalool derivative pyrans in monolacunary Na7PW11O39-catalyzed oxidation reactions by hydrogen peroxide. RSC Publishing.
• FooDB. (2010, April 8). Showing Compound Lilac alcohol (FDB014939).
• Mehar Al Minnath (LetsLearnChem). (2021, June 4). Isolation of Terpenoids. YouTube.
• Data.gov. (2025, September 5). Compound 526973: Lilac alcohol - Dataset - Catalog.
• Nowak, R., et al. (2023, September 4). GC-MS Analysis of Essential Oil and Volatiles from Aerial Parts of Peucedanum tauricum M.B. during the Phenological Period. MDPI.
• Matich, A. J., et al. (n.d.). Enantioselective GC separation of furanoid linalool oxide isomers in solvent extracts. ResearchGate.
• Werkhoff, P., et al. (2003, March 21). Synthesis, Structure Elucidation, and Olfactometric Analysis of Lilac Aldehyde and Lilac Alcohol Stereoisomers. Journal of Agricultural and Food Chemistry.
• Magritek. (n.d.). Quantifying the formation of stereoisomers by benchtop NMR spectroscopy.
• Rogoziński, T., et al. (n.d.). NMR Analysis of Chiral Alcohols and Amines: Development of Environmentally Benign "In Tube" Procedure with High Efficiency. The Royal Society of Chemistry.
• Jo, Y., et al. (2022, October 12). Volatiles in Berries: Biosynthesis, Composition, Bioavailability, and Health Benefits. MDPI.
• McMurry, J. (n.d.). 17.11 Spectroscopy of Alcohols and Phenols. Organic Chemistry: A Tenth Edition.
• LibreTexts Chemistry. (2022, September 24). 17.11: Spectroscopy of Alcohols and Phenols.

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Difference between (1S) and (1R) stereoisomers of 1-(2-methyloxolan-2-yl)ethan-1-ol

This guide provides an in-depth technical analysis of the stereochemical, synthetic, and functional distinctions between the (1S) and (1R) stereoisomers of 1-(2-methyloxolan-2-yl)ethan-1-ol (also known as 1-(2-methyltetrahydrofuran-2-yl)ethanol).[1]

[1][2]

Executive Summary & Structural Logic

In the context of drug development and fine chemical synthesis, 1-(2-methyloxolan-2-yl)ethan-1-ol represents a classic "1,2-induction" model system.[1][2] It contains two chiral centers:[1][2][3]

• C2 (Ring): A quaternary carbon bearing a methyl group and the heterocyclic oxygen.[2]

• C1' (Side Chain): A secondary carbinol carbon bearing the hydroxyl group.[2]

The distinction between the (1S) and (1R) isomers is not merely nomenclatural; it dictates the diastereomeric relationship relative to the ring stereocenter. This relationship governs the molecule's physical properties (NMR shifts, boiling point), chemical reactivity (protection group stability), and biological interaction (receptor binding, odor profile).[2]

The Core Distinction: Intramolecular Chelation

The primary differentiator between the (1S) and (1R) isomers—assuming a fixed configuration at C2—is the capacity for intramolecular hydrogen bonding .

• Syn-Relationship: Allows the hydroxyl proton to form a stable 5-membered hydrogen-bonded ring with the ether oxygen of the oxolane ring.[1]

• Anti-Relationship: Steric strain prevents this conformation, leaving the hydroxyl group "free" for intermolecular interactions.[2]

Synthetic Divergence: Controlling the C1' Center

Accessing the specific (1S) or (1R) isomer requires choosing the correct reduction manifold for the precursor ketone, 2-acetyl-2-methyltetrahydrofuran .[1] The choice of reagent dictates the stereochemical outcome based on Cram’s Chelation Model versus the Felkin-Anh Model .[1]

Mechanistic Pathway Analysis[2]

Figure 1: Divergent synthetic pathways for accessing specific diastereomers based on chelation vs. steric control.

Experimental Protocol: Selective Reduction

To isolate the (1S) or (1R) isomer (relative to the ring), use the following protocols. Note: If starting with racemic ketone, you will obtain racemic diastereomers (pairs of enantiomers).[2]

Method A: Chelation-Controlled Reduction (Favors Syn)

This method utilizes the coordinating ability of the ring oxygen to direct the hydride attack.[1]

• Setup: Dissolve 2-acetyl-2-methyltetrahydrofuran (10 mmol) in dry Ethanol (50 mL).

• Chelation: Cool to -78°C. Add ZnCl₂ (1.1 eq) and stir for 30 mins to establish the chelated intermediate.

• Reduction: Add NaBH₄ (2.0 eq) slowly to minimize exotherm.

• Workup: Quench with saturated NH₄Cl. The zinc salts may form an emulsion; use Rochelle's salt solution to break it.[2]

• Outcome: Predominantly yields the isomer where the -OH and Ring-O are syn (capable of H-bonding).[1]

Method B: Steric-Controlled Reduction (Favors Anti)

This method relies on bulky hydrides that attack the face opposite the largest substituent (the ring methyl/oxygen bulk).[1]

• Setup: Dissolve ketone (10 mmol) in dry THF (50 mL) under Argon.

• Reduction: Cool to -78°C. Dropwise add L-Selectride (1.1 eq, 1.0 M in THF).

• Reaction: Stir for 2 hours at -78°C.

• Oxidative Workup: Carefully add NaOH (3M) followed by H₂O₂ (30%) to quench the organoboron species.[2]

• Outcome: Predominantly yields the anti isomer (Felkin-Anh product).[1][2][4]

Analytical Differentiation

Distinguishing the (1S) and (1R) isomers requires high-resolution analysis.[1][2] The diastereomers exhibit distinct spectroscopic signatures due to the anisotropy of the oxolane ring.

NMR Spectroscopic Data Comparison

The following table summarizes the expected shifts based on general trends for 1,2-alkoxy alcohols (e.g., Linalool oxide derivatives).

Feature	Syn-Isomer (Chelated)	Anti-Isomer (Open)	Mechanistic Reason
1H NMR: Carbinol (-CH-OH)	Upfield Shift (e.g., δ 3.6 ppm)	Downfield Shift (e.g., δ 3.9 ppm)	Anisotropy of the adjacent ether oxygen.[1][2]
1H NMR: Hydroxyl (-OH)	Sharp doublet (if DMSO-d6)	Broad singlet	Intramolecular H-bonding slows exchange in the Syn isomer.[1][2]
13C NMR: Methyl (Side chain)	Shielded (Lower ppm)	Deshielded (Higher ppm)	Gamma-gauche effect differences between the isomers.[2]
IR Spectroscopy	~3450-3500 cm⁻¹ (Sharp)	~3600 cm⁻¹ (Broad)	Bonded O-H stretch vs. Free O-H stretch.[1][2]

Chromatographic Separation[2][3][5][6]

• GC-MS: The isomers are separable on non-polar columns (e.g., DB-5).[1][2] The Syn-isomer typically elutes earlier than the Anti-isomer because the intramolecular hydrogen bond "hides" the polarity of the hydroxyl group, effectively lowering the boiling point and interaction with the stationary phase.

• Chiral HPLC: Required if resolving the enantiomers (e.g., (1S, 2R) from (1R, 2S)).[2] Columns: Chiralpak AD-H or OD-H; Mobile Phase: Hexane/IPA (98:2).[1][2]

Functional & Biological Implications

The stereochemistry at C1 significantly alters the molecule's interaction with biological systems.

Odor and Flavor Profile

Like its structural analogs (Linalool oxides, Pityol), the olfactory receptors are highly sensitive to the stereochemistry of 1-(2-methyloxolan-2-yl)ethan-1-ol.[1]

• (1R)-Configuration (relative): Often associated with earthy, musty, or camphoraceous notes.[2]

• (1S)-Configuration (relative): Typically exhibits sweeter, floral, or creamy notes.[2]

• Note: In fragrance applications, the "Syn" mixture is often preferred for its substantivity and softer profile.[2]

Reactivity Profile

In drug synthesis, if this alcohol is used as a nucleophile (e.g., to form an ether or ester):

• The Syn-isomer is less reactive toward bulky electrophiles due to the steric hindrance of the adjacent methyl group and the stabilization provided by the internal hydrogen bond.[1]

• The Anti-isomer reacts faster in acylation reactions.[2]

References

• Mengel, A., & Reiser, O. (1999).[2] Chelation-Controlled Nucleophilic Additions to α-Alkoxy Carbonyl Compounds. Chemical Reviews, 99(5), 1191–1224.[2] Link[2]

• Bauer, K., Garbe, D., & Surburg, H. (2001).[2] Common Fragrance and Flavor Materials: Preparation, Properties and Uses. Wiley-VCH.[1][2] (General reference for THF flavor chemistry). Link[2]

• Eliel, E. L., & Wilen, S. H. (1994).[2] Stereochemistry of Organic Compounds. John Wiley & Sons.[1][2] (Foundational text for Cram/Felkin-Anh models). Link

• Hoppe, D., & Hense, T. (1997).[2] Enantioselective Synthesis with Lithium/(-)-Sparteine Carbanion Pairs. Angewandte Chemie International Edition. (Relevant for asymmetric synthesis of THF derivatives). Link[2]

Sources

• 1. (2R*,5R*)-2-formylmethyl-2-methyl-5-(1-hydroxy-1-methylethyl)tetrahydrofuran [webbook.nist.gov]
• 2. 2-Methyltetrahydrofuran - Wikipedia [en.wikipedia.org]
• 3. asiapharmaceutics.info [asiapharmaceutics.info]
• 4. Diastereoselective Synthesis of Tetrahydrofurans via Mead Reductive Cyclization of Keto-β-Lactones Derived from the Tandem Mukaiyama Aldol Lactonization (TMAL) Process - PMC [pmc.ncbi.nlm.nih.gov]

Precision in Nomenclature: A Definitive Guide to Substituted Oxolan-2-yl Ethanols

Introduction: The Pharmacophore and the Problem

In the landscape of nucleoside analogs and polyether antibiotics, the oxolane (tetrahydrofuran) ring linked to an ethanol side chain is a ubiquitous scaffold. Despite its structural simplicity, this moiety presents a "perfect storm" for nomenclature errors: it bridges heterocyclic priority rules, acyclic functional group hierarchies, and complex stereochemical definitions.

Inaccurate naming in this domain is not merely a semantic nuisance; it creates ambiguity in chemical databases (CAS, PubChem) and threatens the integrity of intellectual property claims. This guide provides a rigorous, self-validating protocol for naming substituted oxolan-2-yl ethanols according to the 2013 IUPAC Recommendations (Blue Book) .

The Core Scaffold

The structure consists of a saturated five-membered ether ring (oxolane) attached to a two-carbon alcohol chain.

• Retained Name: Tetrahydrofuran (THF)[1][2][3][4]

• Systematic PIN (Preferred IUPAC Name): Oxolane[4][5]

• Target Structure: An ethanol chain substituted by an oxolane ring.

The Hierarchy of Nomenclature (Logic & Causality)

To derive a correct name, one must follow a strict hierarchy of operations. This is not arbitrary; it is based on the Principal Functional Group (PFG) concept.

Rule 1: Determine the Parent Structure[6][7][8]

• The Conflict: We have a heterocyclic ring (oxolane) and an acyclic chain (ethanol).

• The Resolution: IUPAC Rule P-44.1 states that the senior parent structure is chosen based on the seniority of the Principal Functional Group.

• The Verdict: The hydroxyl group (-OH) on the ethanol chain is the PFG. Ethers (the oxolane ring) have lower priority than alcohols.

  • Incorrect: 2-(2-hydroxyethyl)oxolane

  • Correct:2-(Oxolan-2-yl)ethan-1-ol (assuming attachment at the C2 of ethanol).

Rule 2: Numbering the Parent Chain

The ethanol chain is numbered to give the PFG (hydroxyl) the lowest possible locant.

• C1: The carbon bearing the -OH group.[6][7][8][9][10]

• C2: The adjacent carbon.

• Consequence: If the oxolane ring is attached to the carbon furthest from the -OH, it is at position 2.

Rule 3: Numbering the Substituent (The Ring)

The oxolane ring is a substituent. Numbering within a heterocyclic radical starts at the heteroatom.

• Position 1: The Oxygen atom.[3][8][10]

• Direction: Number towards the point of attachment to the parent chain to give it the lowest locant.

• Result: "Oxolan-2-yl" indicates the ring is attached to the ethanol via its C2 carbon.

Visualization: The Naming Decision Tree

The following diagram illustrates the logical flow for determining the correct base name before stereochemistry is applied.

Figure 1: Logical workflow for establishing the Preferred IUPAC Name (PIN) base structure.

Stereochemistry: The Self-Validating Protocol

The oxolane ring contains a chiral center at C2 (the attachment point). Substituents on the ring or the chain introduce additional stereocenters. We use the Cahn-Ingold-Prelog (CIP) priority rules.[11]

Protocol for Assignment (Step-by-Step)

• Isolate the Chiral Center: Focus on C2 of the oxolane ring.

• Identify the Four Groups:

  • Group A: Oxygen atom of the ring (Atomic number 8). Priority 1 .

  • Group B: The Carbon attached to the ethanol chain (C-C-O path).

  • Group C: The C3 carbon of the ring (C-C-C path).

  • Group D: The Hydrogen atom (usually). Priority 4 .

• Differentiate B and C (The Tie-Breaker):

  • Path B (Ethanol side chain): -CH₂-CH₂-OH (Carbon bonded to C, H, H).

  • Path C (Ring C3): -CH₂- (Carbon bonded to C, H, H).

  • Next Shell: Path B leads to Oxygen (Priority high). Path C leads to C4.

  • Result: The ethanol chain usually has higher priority than the ring carbons (unless the ring is heavily substituted with halogens).

• Assign Configuration:

  • View with Group D (lowest priority) pointing away.

  • 1 → 2 → 3 Clockwise = (R) .

  • 1 → 2 → 3 Counter-Clockwise = (S) .

Workflow Visualization

Figure 2: CIP Priority assignment for a standard oxolan-2-yl group.

Complex Case Study: Multi-Substituted Systems

Scenario: Naming a molecule with a chlorine on the ring and a methyl group on the chain. Structure: An ethanol chain with a methyl group at C2, attached to an oxolane ring which has a chlorine at position 5.

Step 1: Parent Chain Selection[7][8]

• PFG is -OH. Parent is Propan-1-ol (3 carbons) or Ethan-1-ol ?

• If the methyl is on C2 of ethanol, the longest chain containing the -OH is 3 carbons (Propanol).[10]

• Correction: If the structure is defined as an "ethanol substituted with methyl," we name it as a Propan-1-ol .

• Name Base: 2-(Oxolan-2-yl)propan-1-ol.

Step 2: Ring Numbering (Crucial Point of Failure)

• The ring has a connection point and a Chlorine substituent.

• Rule: Heteroatom (O) is locant 1.

• Rule: Low locants for substituents.

  • Option A: Connection at 2, Chlorine at 5. (Set: 1, 2, 5)

  • Option B: Numbering the other way? (Connection at 5, Chlorine at 2).

• Priority: The "yl" radical position (connection to parent) generally takes precedence in numbering the radical itself to be as low as possible, but locant sets for all substituents on the ring must be minimized.

• Refined Rule: The free valence (attachment point) gets the lowest number possible after the heteroatom (P-25.2.2.4).

  • Therefore, the ring is 5-chlorooxolan-2-yl .

Step 3: Final Assembly

Name: 2-(5-Chlorooxolan-2-yl)propan-1-ol.

Data Summary Table

Component	Priority Rule	Resulting Name Fragment
Principal Group	-OH (Hydroxyl)	-1-ol
Parent Chain	Longest C-chain with -OH	propan-1-ol
Ring Core	Hantzsch-Widman System	oxolane
Ring Numbering	O=1, Attachment=2 (Lowest)	oxolan-2-yl
Ring Substituent	Alphabetical/Locant	5-chloro
Stereochemistry	CIP Rules	(2R, 2'S, 5'R)-...

Experimental Validation Protocols

To ensure the name matches the physical substance in a drug development pipeline, use this validation workflow:

• InChIKey Generation: Convert your drawn structure to an InChIKey using ChemDraw or Biovia Draw.

  • Example:WYURNTSHIVDZCO-UHFFFAOYSA-N (THF).[3]

  • Verify this key against the generated name in a second software (e.g., IUPAC Name-to-Structure).

• NMR Validation:

  • 1H NMR: Look for the diastereotopic splitting of the -CH2- protons in the ethanol chain. The chiral center at C2 of the oxolane ring renders the adjacent chain protons magnetically non-equivalent.

  • NOESY: Use Nuclear Overhauser Effect spectroscopy to confirm the relative stereochemistry (cis/trans) of substituents on the oxolane ring (e.g., is the 5-chloro group cis to the ethanol chain?).

References

• IUPAC Nomenclature of Organic Chemistry (Blue Book). (2013).[12] P-15.2 Functional Class Nomenclature & P-44 Seniority of Parent Structures. International Union of Pure and Applied Chemistry.[12][13] [Link]

• Favre, H. A., & Powell, W. H. (2013).[12] Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Royal Society of Chemistry.[12] [Link]

• Cahn, R. S., Ingold, C., & Prelog, V. (1966). Specification of Molecular Chirality. Angewandte Chemie International Edition. [Link]

• Hellwich, K. H. (2020). Brief Guide to the Nomenclature of Organic Chemistry. IUPAC.[2][3][4][8][9][12][13] [Link]

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• 2. gandhichemicals.com [gandhichemicals.com]
• 3. Tetrahydrofuran - Wikipedia [en.wikipedia.org]
• 4. quora.com [quora.com]
• 5. iupac.qmul.ac.uk [iupac.qmul.ac.uk]
• 6. CK12-Foundation [flexbooks.ck12.org]
• 7. IUPAC Rules [chem.uiuc.edu]
• 8. idc-online.com [idc-online.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. How to name alcohols alkanols ethers naming structure nomenclature isomers general empirical structural skeletal displayed formula alkoxy molecules diols triols cyclic cycloalcohols isomers cycloalkanols molecules epoxy compounds GCE AS A2 organic chemistry revision notes [docbrown.info]
• 11. Blue Book chapter P-4 [iupac.qmul.ac.uk]
• 12. iupac.qmul.ac.uk [iupac.qmul.ac.uk]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Protocols & Analytical Methods

Using (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol as a chiral building block

Application Note: (1S)-1-(2-Methyloxolan-2-yl)ethan-1-ol as a Chiral Building Block

Abstract

This guide details the utility of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol (also known as a specific stereoisomer of Lilac Alcohol ) as a high-value chiral building block in medicinal chemistry and asymmetric synthesis.[1] Distinguished by its rigid tetrahydrofuran (oxolane) core and a defined chiral secondary alcohol handle, this scaffold offers a privileged entry into polyether natural products, chiral ligands, and fragment-based drug discovery (FBDD) campaigns. This document provides validated protocols for activation, inversion, and coupling, emphasizing the preservation of stereochemical integrity at the C1’ and C2 positions.

Introduction: The Privileged Tetrahydrofuran Scaffold

In modern drug discovery, the transition from flat aromatic structures to three-dimensional, sp³-rich scaffolds is critical for improving solubility and target specificity. (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol represents a "privileged structure"—a motif capable of providing high-affinity ligands for diverse biological targets.

Key Structural Features:

• Rigid Core: The 2,2-disubstituted oxolane ring locks the conformation, reducing the entropic penalty upon binding to protein active sites.

• Bidentate Potential: The ring ether oxygen and the side-chain hydroxyl group create a 1,4-oxygen relationship, ideal for chelating metals or engaging in hydrogen bond networks within a receptor pocket.

• Chiral Complexity: The compound possesses two stereocenters: the quaternary C2 on the ring and the C1' on the side chain. This guide focuses on the (1S)-sidechain isomer, often derived from the biomimetic cyclization of (R)-Linalool.[1]

Chemical Profile & Stereochemical Integrity

Property	Data
IUPAC Name	(1S)-1-(2-methyltetrahydrofuran-2-yl)ethanol
Common Name	Lilac Alcohol (Isomer)
Molecular Formula	C₇H₁₄O₂
Molecular Weight	130.19 g/mol
Chiral Centers	C2 (Ring), C1' (Side chain)
Boiling Point	~80-85 °C (at 12 mmHg)
Solubility	Miscible in alcohols, ethers, DCM; sparing in water.[1][2]

Critical Caution (Trustworthiness): The hemi-aminal-like character of the C2 position (an ether adjacent to a quaternary center) makes the ring susceptible to acid-catalyzed opening or expansion to a tetrahydropyran system under vigorous conditions.[1] Avoid strong Lewis acids (e.g., BF₃·OEt₂) at elevated temperatures unless ring rearrangement is the intended outcome.

Application I: Stereospecific Inversion via Mitsunobu Reaction

Context: The (1S)-hydroxyl group is a versatile handle.[1] To access the (1R)-amine or ether derivatives (common in pharmaceutical intermediates), the Mitsunobu reaction is the gold standard. It proceeds with complete Walden inversion.

Protocol A: Synthesis of (1R)-Azide Derivative

Objective: Convert the (1S)-alcohol to a (1R)-azide (precursor to chiral amines) while preserving the ring stereochemistry.

Materials:

• Substrate: (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol (1.0 eq)[1]

• Triphenylphosphine (PPh₃): 1.2 eq[1]

• Diisopropyl azodicarboxylate (DIAD): 1.2 eq[1]

• Diphenylphosphoryl azide (DPPA): 1.2 eq[1]

• Solvent: Anhydrous THF (0.1 M concentration)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with Argon. Dissolve (1S)-substrate and PPh₃ in anhydrous THF. Cool the system to 0 °C using an ice bath. Reasoning: Low temperature prevents the formation of elimination byproducts (vinyl-tetrahydrofurans).[1]

• Addition: Add DIAD dropwise over 15 minutes. The solution will turn yellow. Stir for 10 minutes to form the Betaine intermediate.

• Nucleophile Introduction: Add DPPA dropwise. Maintain temperature at 0 °C for 1 hour, then allow to warm to room temperature (23 °C) overnight.

• Quench: Add water (2 mL) to decompose excess phosphorane.

• Workup: Concentrate THF under reduced pressure. Redissolve residue in Et₂O/Hexane (1:1). Triphenylphosphine oxide (TPPO) will precipitate; filter it off.[1]

• Purification: Flash column chromatography (SiO₂, 5% EtOAc in Hexanes).

• Validation: Check IR for azide stretch (~2100 cm⁻¹). Verify stereoinversion via chiral HPLC or Mosher ester analysis.

Application II: Oxidation to Chiral Ketones (Lilac Aldehyde Analogues)

Context: The ketone derivative (1-(2-methyloxolan-2-yl)ethanone) preserves the quaternary chiral center at C2.[1] This is a valuable intermediate for Grignard additions, creating tertiary alcohols with high diastereoselectivity due to the adjacent ring steric bulk (Cram's Chelate Model).

Protocol B: Swern Oxidation

Objective: Oxidize the side chain without epimerizing the C2 center.

Step-by-Step Methodology:

• Activation: In a dried flask under N₂, dissolve oxalyl chloride (1.1 eq) in dry DCM at -78 °C . Add DMSO (2.2 eq) dropwise.[1] Gas evolution (CO/CO₂) will occur.[1] Stir for 15 mins.

• Substrate Addition: Add the (1S)-alcohol (1.0 eq) in DCM dropwise.[1] Stir at -78 °C for 45 mins. Reasoning: The alkoxysulfonium ion forms rapidly; keeping it cold prevents Pummerer rearrangement side reactions.

• Base Addition: Add Triethylamine (Et₃N, 5.0 eq). The solution will become thick/white.

• Warming: Remove the cooling bath and allow to warm to 0 °C over 30 minutes.

• Workup: Quench with saturated NH₄Cl. Extract with DCM.

• Outcome: Yields the chiral ketone. The C2 center remains static.

Visualizing the Workflow

The following diagram illustrates the divergent synthesis pathways starting from the (1S)-alcohol.

Figure 1: Divergent functionalization pathways for the (1S)-oxolanyl ethanol scaffold.

Application III: Fragment-Based Drug Discovery (FBDD)

In FBDD, this molecule serves as a "linker" fragment.[1] The ether oxygen can accept hydrogen bonds, while the hydroxyl group can be functionalized to attach to an aromatic "warhead."

Design Strategy:

• Linker Synthesis: Use Protocol A (Mitsunobu) with a phenol derivative (e.g., 4-fluorophenol) to create an aryl-ether linkage.[1]

• Solubility: The THF ring improves the LogP profile compared to a purely alkyl chain.

• Metabolic Stability: The 2-methyl substitution on the THF ring blocks the most common site of metabolic oxidation (the alpha-carbon next to the ether oxygen), significantly enhancing metabolic half-life (t1/2) compared to unsubstituted THF ethers.[1]

References

• Mosandl, A., & Kreck, M. (2003).[3] "Synthesis, structure elucidation, and olfactometric analysis of lilac aldehyde and lilac alcohol stereoisomers." Journal of Agricultural and Food Chemistry, 51(9), 2722–2726. Link[1]

• Wakayama, S., et al. (1971).[4] "Syntheses and Stereochemistry of the Four Isomers of Lilac Alcohol." Bulletin of the Chemical Society of Japan, 44, 875. Link[1]

• Pace, V., et al. (2016). "Recent advancements on the use of 2-methyltetrahydrofuran in organometallic chemistry." Monatshefte für Chemie, 148, 101–109. Link[1]

• Burkhardt, S., et al. (2023). "Stereoselective synthesis of whisky lactone isomers catalyzed by bacteria." Frontiers in Microbiology, 13. Link

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• 1. Chiral Building Blocks | Takasago International Corporation [takasago.com]
• 2. 1-(2-Methyloxolan-2-yl)ethan-1-one | C7H12O2 | CID 538312 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The Lilac Alcohols [leffingwell.com]
• 4. academic.oup.com [academic.oup.com]

Introduction: Navigating the Challenges of Tertiary Alcohol Esterification

An Application Guide to the Esterification of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol and Structurally Related Tertiary Alcohols

The esterification of tertiary alcohols, such as (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol, presents a significant challenge in synthetic organic chemistry. Unlike their primary and secondary counterparts, tertiary alcohols are sterically hindered around the hydroxyl group, which impedes the approach of the acylating agent. Furthermore, they are highly susceptible to dehydration under the strong acidic conditions typical of classic Fischer esterification, leading to the formation of undesired alkene byproducts.[1][2] Standard acid-catalyzed methods often result in low yields or complete failure.[2]

This guide provides detailed protocols and the underlying chemical principles for three robust methods that overcome these obstacles: DMAP-catalyzed acylation with anhydrides, Steglich esterification, and Yamaguchi esterification. These techniques employ activation strategies that avoid harsh acidic conditions, enabling the efficient synthesis of sterically demanding esters.[3][4] While direct experimental data for (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol is not broadly published, the protocols detailed herein are based on established procedures for the structurally analogous and commercially significant tertiary alcohol, linalool.[5][6][7][8] These methods are widely applicable to other sterically hindered alcohols and are designed to provide researchers with a reliable framework for synthesis.

Method 1: 4-DMAP-Catalyzed Acylation with Acid Anhydrides

This method is a powerful and often high-yielding approach for acylating less reactive alcohols.[9][10] The use of a highly reactive acid anhydride, coupled with a potent nucleophilic catalyst, circumvents the need for protonic acids, thereby preventing dehydration of the tertiary alcohol.

Causality and Mechanism

4-(Dimethylamino)pyridine (DMAP) serves as a superior nucleophilic catalyst compared to pyridine or triethylamine.[11][12][13] The reaction proceeds through the formation of a highly reactive N-acylpyridinium intermediate. This intermediate is significantly more electrophilic than the parent acid anhydride, allowing for rapid acylation of the sterically hindered tertiary alcohol. This catalytic cycle is highly efficient, requiring only a small molar percentage of DMAP to achieve high conversion.[9][10][14]

Caption: DMAP-catalyzed acylation workflow.

Experimental Protocol: Synthesis of (1S)-1-(2-methyloxolan-2-yl)ethyl acetate

Materials:

• (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol

• Acetic Anhydride (Ac₂O)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous Dichloromethane (DCM) or Toluene

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Separatory Funnel, Round-bottom flask, Magnetic stirrer

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol (1.0 eq).

• Dissolve the alcohol in a minimal amount of anhydrous solvent (e.g., DCM, approx. 5 mL per mmol of alcohol).

• Reagent Addition: Add DMAP (0.05 - 0.2 eq). Stir the mixture until the DMAP has dissolved.

• Add acetic anhydride (1.2 - 1.5 eq) to the solution dropwise at room temperature. An exotherm may be observed. If necessary, cool the flask in an ice-water bath.

• Reaction: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol is consumed (typically 4-12 hours).

• Work-up: Upon completion, carefully quench the reaction by slowly adding saturated NaHCO₃ solution to neutralize excess acetic anhydride and the acetic acid byproduct.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Wash the organic layer sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).

• Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude ester product via flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient to obtain the pure product.[15][16]

Parameter	Typical Value/Range	Rationale & Notes
Alcohol:Anhydride Ratio	1 : 1.2-3.0	An excess of anhydride drives the reaction to completion.[5]
DMAP Loading (mol%)	0.5 - 20 mol%	Catalytic amounts are sufficient. Higher loading may be needed for very hindered substrates.[9]
Temperature	25 - 90 °C	Room temperature is often sufficient. Gentle heating can accelerate the reaction.[5][17]
Reaction Time	4 - 24 hours	Varies with substrate reactivity and temperature. Monitor by TLC.[17][18]
Solvent	DCM, Toluene, THF, or Solvent-free	Aprotic solvents are preferred. Solvent-free conditions are also reported.[9][10]

Method 2: Steglich Esterification

The Steglich esterification is a benchmark for synthesizing esters under exceptionally mild conditions, making it ideal for acid-sensitive or sterically demanding substrates.[19][20][21] It relies on the in situ activation of a carboxylic acid using a carbodiimide coupling agent.

Causality and Mechanism

The reaction is initiated by the activation of the carboxylic acid with a carbodiimide, typically N,N'-dicyclohexylcarbodiimide (DCC) or the water-soluble analog 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[3][22] This forms a highly reactive O-acylisourea intermediate. DMAP then intercepts this intermediate to form the N-acylpyridinium salt, which is the active acylating agent.[20] The alcohol attacks this activated species to form the ester. The thermodynamic driving force is the formation of the very stable and often insoluble N,N'-dicyclohexylurea (DCU) byproduct.[21]

Caption: Mechanism of the Steglich Esterification.

Experimental Protocol

Materials:

• (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol

• Carboxylic Acid of choice (e.g., Propanoic Acid)

• N,N'-Dicyclohexylcarbodiimide (DCC) or EDC

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• Diethyl ether or Dicyclopentyl methyl ether (CPME)

• 0.5 M Hydrochloric Acid (HCl)

• Sintered glass funnel

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the carboxylic acid (1.1 eq), (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol (1.0 eq), and DMAP (0.1-0.2 eq) in anhydrous DCM.

• Coupling Agent Addition: Cool the solution to 0 °C in an ice bath. Add a solution of DCC (1.1 eq) in DCM dropwise to the stirred mixture.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours. The formation of a white precipitate (DCU) will be observed.

• Work-up (DCU Removal): Upon completion, cool the reaction mixture again to 0 °C to maximize precipitation of the DCU.

• Filter the mixture through a sintered glass funnel to remove the DCU precipitate. Wash the filter cake with a small amount of cold DCM or diethyl ether.

• Extraction: Transfer the filtrate to a separatory funnel. Wash sequentially with 0.5 M HCl (to remove residual DMAP and any unreacted DCC), saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Parameter	Typical Reagent/Condition	Rationale & Notes
Coupling Agent	DCC, EDC	DCC is common; the resulting DCU is poorly soluble in DCM, aiding removal. EDC is water-soluble, allowing for an aqueous work-up to remove the urea byproduct.[3]
Stoichiometry	Acid:Alcohol:DCC ≈ 1.1:1.0:1.1	A slight excess of the acid and coupling agent is typical.[20]
Catalyst	DMAP (5-20 mol%)	Essential for efficient esterification of hindered alcohols and prevents side reactions.[19][20]
Solvent	DCM, THF	Aprotic solvents are required. DCM is most common.
Temperature	0 °C to Room Temperature	The reaction is initiated cold and allowed to proceed at ambient temperature.[21]

Method 3: Yamaguchi Esterification

The Yamaguchi esterification is another highly effective method for synthesizing sterically congested esters and is particularly renowned for its application in the synthesis of macrolactones.[23][24][25]

Causality and Mechanism

This procedure involves a two-stage, one-pot process. First, the carboxylic acid reacts with 2,4,6-trichlorobenzoyl chloride (TCBC, the Yamaguchi reagent) in the presence of a tertiary amine base (like triethylamine, Et₃N) to form a mixed anhydride.[4][26] This mixed anhydride is then treated with the tertiary alcohol in the presence of a stoichiometric amount of DMAP. DMAP acts as a nucleophilic acyl-transfer catalyst, attacking the less sterically hindered carbonyl of the mixed anhydride to generate the highly reactive N-acylpyridinium intermediate, which is readily intercepted by the alcohol.[24][26]

Sources

• 1. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 2. US3590073A - Esterification of tertiary alcohols - Google Patents [patents.google.com]
• 3. fiveable.me [fiveable.me]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Linalool - Wikipedia [en.wikipedia.org]
• 7. ScenTree - Linalyl acetate (CAS N° 115-95-7) [scentree.co]
• 8. ScenTree - Linalyl acetate (CAS N° 115-95-7) [scentree.co]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Widely useful DMAP-catalyzed esterification under auxiliary base- and solvent-free conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. reddit.com [reddit.com]
• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 13. cris.biu.ac.il [cris.biu.ac.il]
• 14. Ester synthesis by esterification [organic-chemistry.org]
• 15. Esterification, Purification and Identification of Cinnamic Acid Esters [article.sapub.org]
• 16. researchgate.net [researchgate.net]
• 17. CN1241896C - Method for preparing linalyl acetate by linalool and acetic anhydride - Google Patents [patents.google.com]
• 18. CN102993004A - Method for synthesizing linalyl acetate and geranyl acetate/neryl acetate in one step - Google Patents [patents.google.com]
• 19. Steglich Esterification [organic-chemistry.org]
• 20. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 21. Steglich esterification - Wikipedia [en.wikipedia.org]
• 22. archive.nptel.ac.in [archive.nptel.ac.in]
• 23. Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Yamaguchi esterification - Wikipedia [en.wikipedia.org]
• 25. Frontiers | Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review [frontiersin.org]
• 26. Yamaguchi Esterification [organic-chemistry.org]

Solvent compatibility for reactions involving methyloxolan-2-yl ethanol

Application Note: Solvent Compatibility & Optimization for Reactions Involving Methyloxolan-2-yl Ethanol

Part 1: Introduction & Chemical Context

Methyloxolan-2-yl ethanol (and its isomers such as 2-(5-methyltetrahydrofuran-2-yl)ethanol or 2-(3-methyloxolan-2-yl)ethanol) represents a class of bifunctional chiral building blocks featuring a saturated oxygen heterocycle (oxolane/THF ring) and a pendant primary alcohol.[1] These molecules are increasingly utilized in the synthesis of complex pharmaceutical intermediates, fragrances, and specialty polymers due to their unique stereochemical properties and ether-alcohol functionality.[1]

Chemical Structure & Reactivity Profile:

• Functional Groups: Cyclic Ether (Oxolane) + Primary Alcohol (Ethanol chain).[1]

• Key Reactivity:

  • Alcohol Moiety: Nucleophilic center; susceptible to esterification, oxidation, sulfonation, and halogenation.[1]

  • Oxolane Ring: Generally stable to bases and reducing agents but sensitive to strong Lewis/Brønsted acids (potential for ring-opening polymerization or rearrangement).[1]

  • Methyl Substitution: Increases lipophilicity compared to tetrahydrofurfuryl alcohol (THFA), altering solubility profiles in aqueous/organic biphasic systems.[1]

Critical Challenge: Selecting the correct solvent is paramount. The solvent must solubilize the polar alcohol group while respecting the acid-sensitivity of the ether ring.[1] Furthermore, modern "Green Chemistry" mandates (e.g., GSK/Pfizer solvent guides) require replacing traditional chlorinated solvents (DCM) and polar aprotics (DMF, NMP) with sustainable alternatives like 2-Methyltetrahydrofuran (2-MeTHF) or Cyclopentyl methyl ether (CPME).[1]

Part 2: Solvent Compatibility Matrix

The following matrix categorizes solvents based on their compatibility with methyloxolan-2-yl ethanol chemistry, focusing on solubility, chemical inertness, and sustainability.

Table 1: Solvent Selection Guide

Solvent Class	Specific Solvent	Compatibility	Rationale & Application Notes
Green Ethers	2-MeTHF	Excellent	Preferred Choice. "Like dissolves like."[1][2] High solubility. Stable to base. Higher BP (80°C) than THF allows faster kinetics.[1][3] Note: Ensure BP difference is sufficient for distillation if product is volatile.[1]
CPME	Good	Hydrophobic ether.[1] Excellent for biphasic reactions (low water miscibility).[1] Resists peroxide formation better than THF.[1]
Esters	Ethyl Acetate	Good	Good solubility for the alcohol.[1] Suitable for workups. Avoid if using strong nucleophiles that might attack the ester (transesterification risk).[1]
Chlorinated	DCM	High	Excellent solubility but Restricted .[1] High environmental hazard.[1] Use only if green alternatives fail or for specific low-temp reactions.[1]
Polar Aprotic	DMSO / DMF	Moderate	Good solubility but difficult to remove (high BP).[1] DMF is reprotoxic.[1] Use DMSO only if necessary for nucleophilic substitutions (S_N2).[1]
Alcohols	MeOH / EtOH	Conditional	Risk of Competition. Good solubility, but protic nature interferes with electrophilic reagents (e.g., acid chlorides, isocyanates).[1]
Hydrocarbons	Heptane / Hexane	Poor	Poor solubility due to the polarity of the hydroxyl group.[1] Useful as an antisolvent for precipitation.[1]

Part 3: Decision Pathways & Workflows

Solvent Selection Decision Tree

This logic flow guides the researcher to the optimal solvent system based on the intended transformation.[1]

Caption: Decision tree for selecting solvents based on reaction type, prioritizing green alternatives (2-MeTHF, CPME) over traditional hazardous solvents.

Part 4: Experimental Protocols

Protocol A: Solubility Screening for Process Optimization

Objective: To quantitatively determine the saturation limit of methyloxolan-2-yl ethanol in a candidate solvent.

• Preparation: Weigh 100 mg of methyloxolan-2-yl ethanol into a 4 mL glass vial (Vial A).

• Addition: Add the candidate solvent (e.g., 2-MeTHF) in 50 µL increments at 25°C.

• Agitation: Vortex for 30 seconds after each addition.

• Observation: Continue addition until a clear, homogeneous solution is obtained.

• Calculation:

  [1]

• Validation: If solubility < 50 mg/mL, the solvent is likely unsuitable for high-throughput processing unless heating is applied.[1]

Protocol B: General Reaction Setup (Esterification) in 2-MeTHF

Context: Acylation of the alcohol group using an acid anhydride.

• Inertion: Flame-dry a 50 mL round-bottom flask and purge with Nitrogen (

  ).

• Dissolution: Charge methyloxolan-2-yl ethanol (1.0 equiv) and 2-MeTHF (10 volumes relative to mass).

  • Why 2-MeTHF? It azeotropes with water (if present) and allows higher reaction temperatures (80°C) than THF (66°C), accelerating kinetics.[1]

• Reagent Addition: Add Triethylamine (1.5 equiv) and DMAP (0.1 equiv).

• Cooling: Cool to 0°C (ice bath).

• Electrophile: Dropwise add Acetic Anhydride (1.2 equiv).

• Monitoring: Warm to room temperature. Monitor by TLC (Stain: KMnO4 or Anisaldehyde - alcohol/ether active).[1]

• Workup: Quench with sat.

  .[1] The organic layer (2-MeTHF) separates easily from the aqueous phase.[1]

  • Self-Validating Step: Check pH of aqueous layer; it should be neutral/acidic to ensure amine removal.[1]

Part 5: Safety & Stability Considerations

1. Peroxide Formation (Critical): Like all ethers, methyloxolan-2-yl ethanol and the ether solvents used with it (THF, 2-MeTHF) can form explosive peroxides upon exposure to air.[1]

• Test: Use starch-iodide paper before distilling or concentrating.[1]

• Prevention: Store under inert gas (

  or Ar) and use BHT-stabilized solvents where possible.[1]

2. Acid Sensitivity: The oxolane ring is a cyclic acetal/ether.[1]

• Avoid: Concentrated

  , gas, or strong Lewis acids ( ) unless ring-opening is the desired outcome.[1]

• Alternative: Use milder acids (p-TsOH, acetic acid) if acid catalysis is required.[1]

References

• Byrne, F. P., et al. (2016).[1] "Tools and techniques for solvent selection: green solvent selection guides." Sustainable Chemical Processes. Link

• Pace, V., et al. (2012).[1] "2-Methyltetrahydrofuran (2-MeTHF): A Biomass-Derived Solvent with Broad Application in Organic Chemistry."[1][2][3] ChemSusChem.[1] Link[1]

• Monument Chemical. (2025). "2-Methyltetrahydrofuran (2-MethylTHF) Technical Data Sheet." Monument Chemical. Link

• Garg, N. K., et al. (2010).[1] "Oxolane Synthesis and Reactivity." Organic Reactions.[1][2] (General Reference for Ether Stability).

Sources

• 1. 2-Methoxyethanol - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]

Technical Notes & Optimization

Purification techniques for separating diastereomers of oxolanyl ethanols

Welcome to the technical support center for the purification of oxolanyl ethanol diastereomers. This guide is intended for researchers, scientists, and professionals in drug development who are encountering challenges in separating these specific stereoisomers. The following sections provide in-depth troubleshooting advice and answers to frequently asked questions, drawing from established scientific principles and field-proven experience.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the separation of oxolanyl ethanol diastereomers, providing a foundational understanding of the principles and techniques involved.

Q1: Why is the separation of oxolanyl ethanol diastereomers often challenging?

A1: While diastereomers have different physical and chemical properties, the distinctions between oxolanyl ethanol diastereomers can be very subtle.[1][2] Their similar polarities, solubilities, and structures often lead to co-elution in chromatographic methods and co-crystallization, making their separation a significant challenge.[1][3]

Q2: What are the primary techniques for separating these diastereomers?

A2: The most common and effective techniques include:

• Chromatography: High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are powerful tools, especially when using chiral stationary phases.[1][4][5] Achiral chromatography can also be effective in some cases.[2]

• Crystallization: Fractional crystallization is a classical and scalable method, particularly if there's a notable difference in the solubility of the diastereomers in a specific solvent.[1][6][7]

• Enzymatic Resolution: This technique uses enzymes to selectively react with one diastereomer, allowing for the separation of the unreacted diastereomer.[8][9][10][11]

Q3: When should I opt for chromatography over crystallization?

A3: The choice depends on several factors:

• Scale: Chromatography, especially preparative HPLC, is well-suited for small to medium-scale separations.[1] Crystallization is often more advantageous and cost-effective for large-scale industrial production.[7][12]

• Diastereomer Properties: If the diastereomers are difficult to crystallize or have very similar solubilities, chromatography is generally the preferred method.[1]

• Purity Requirements: Both methods can achieve high purity, but chromatography often provides higher resolution for closely related isomers.

Q4: How can I confirm the identity and purity of my separated diastereomers?

A4: Nuclear Magnetic Resonance (NMR) spectroscopy is a crucial technique for determining the relative stereochemistry of the separated diastereomers.[1][8][13] High-Performance Liquid Chromatography (HPLC) with a suitable column and detection method is the standard for assessing diastereomeric purity and quantifying the ratio of the isomers.[5]

Part 2: Troubleshooting Guides

This section provides detailed solutions to specific problems you might encounter during the purification process.

Chromatography Troubleshooting

Problem 1: My oxolanyl ethanol diastereomers are co-eluting or showing poor resolution in HPLC.

This is a common issue stemming from the subtle structural differences between the diastereomers.[3][14]

Causality & Solution Workflow:

Caption: Workflow for troubleshooting poor HPLC resolution.

Detailed Steps:

• Evaluate the Stationary Phase:

  • Achiral Columns: If you are using a standard reversed-phase column (e.g., C18), the polarity difference may be insufficient. Try screening different achiral columns, such as those with phenyl-hexyl or cyano stationary phases, which offer different selectivity.[1]

  • Chiral Stationary Phases (CSPs): These are often the most effective solution. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are a good starting point as they can provide the necessary stereoselective interactions for separation.[15][16][17]

• Optimize the Mobile Phase:

  • Systematically vary the mobile phase composition. For reversed-phase, adjust the ratio of organic modifier (acetonitrile or methanol) to water.[1][18] For normal phase, alter the proportions of solvents like hexane and isopropanol.[1]

  • Consider using different organic modifiers, as a switch from methanol to acetonitrile, or vice-versa, can significantly alter selectivity.[18]

  • For challenging separations, adding a small amount of a different solvent (a "third solvent") to the mobile phase can sometimes improve resolution.

• Consider Derivatization:

  • If direct separation proves difficult, derivatizing the hydroxyl group of the oxolanyl ethanols with a chiral resolving agent (e.g., Mosher's acid) can be an effective strategy.[15][19][20]

  • This reaction creates a new pair of diastereomers with larger differences in their physical properties, making them easier to separate on a standard achiral column.[19][20]

Problem 2: I'm observing peak tailing or broad peaks in my chromatogram.

This can be caused by a variety of factors, including secondary interactions with the stationary phase or issues with the mobile phase.

Troubleshooting Table:

Potential Cause	Explanation	Recommended Solution
Secondary Interactions	The hydroxyl group of the oxolanyl ethanol may be interacting with residual silanol groups on the silica support of the column, leading to peak tailing.	Add a small amount of a competitive agent to the mobile phase, such as 0.1% trifluoroacetic acid (TFA) or triethylamine (TEA), depending on the nature of your analyte.
Mobile Phase pH	The pH of the mobile phase can affect the ionization state of your molecule, which in turn can influence peak shape.	Adjust the pH of the aqueous portion of your mobile phase with a suitable buffer.
Column Overload	Injecting too much sample can lead to broad, asymmetrical peaks.	Reduce the injection volume or the concentration of your sample.
Column Contamination	Buildup of contaminants on the column can lead to poor peak shape and loss of resolution.	Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.[15]

Crystallization Troubleshooting

Problem 3: I'm unable to induce crystallization of either diastereomer.

This often occurs when the diastereomers have high solubility in the chosen solvent or form a stable eutectic mixture.

Causality & Solution Workflow:

Caption: Workflow for troubleshooting crystallization failure.

Detailed Steps:

• Solvent Screening: The choice of solvent is critical.[7] Screen a wide range of solvents with varying polarities. Sometimes a mixture of two or three solvents is necessary to achieve the right solubility balance.

• Induce Supersaturation:

  • Slow Evaporation: Allow the solvent to evaporate slowly from a saturated solution.

  • Anti-Solvent Addition: Slowly add a solvent in which your compound is insoluble (an anti-solvent) to a saturated solution.

• Promote Nucleation:

  • Seeding: If you have a small amount of a pure diastereomer, add a tiny crystal to the supersaturated solution to act as a template for crystal growth.[1][15]

  • Scratching: Gently scratching the inside of the flask with a glass rod can create microscopic imperfections that serve as nucleation sites.[1]

Problem 4: My crystals are of low diastereomeric purity.

This indicates that the solubilities of the two diastereomers in the chosen solvent are too similar, leading to co-crystallization.

Troubleshooting Table:

Potential Cause	Explanation	Recommended Solution
Similar Solubilities	The thermodynamic driving force for selective crystallization is low.	Re-screen for a more selective solvent system. Even small changes in solvent composition can have a large impact on relative solubilities.
Cooling Rate Too Fast	Rapid cooling can trap the more soluble diastereomer in the crystal lattice of the less soluble one.	Allow the saturated solution to cool slowly to room temperature, and then gradually lower the temperature further (e.g., in a refrigerator, then a freezer).[1]
Impure Starting Material	The presence of impurities can interfere with the crystallization process.	Purify the initial diastereomeric mixture by flash chromatography to remove any unrelated impurities before attempting crystallization.
Recrystallization Needed	A single crystallization may not be sufficient to achieve high purity.	Perform one or more recrystallizations of the obtained crystals to further enrich the desired diastereomer.[1]

Part 3: Experimental Protocols

Protocol 1: Chiral HPLC Method Development for Oxolanyl Ethanol Diastereomers

This protocol outlines a systematic approach to developing a chiral HPLC method for the analytical or preparative separation of oxolanyl ethanol diastereomers.

Materials:

• Diastereomeric mixture of oxolanyl ethanols

• HPLC system with UV detector

• Chiral stationary phase columns (e.g., polysaccharide-based)

• HPLC-grade solvents (hexane, isopropanol, ethanol)

Procedure:

• Initial Column and Mobile Phase Screening:

  • Begin with a polysaccharide-based chiral column (e.g., Chiralpak IA, IB, or IC).

  • Start with a simple mobile phase, such as 90:10 (v/v) hexane:isopropanol, at a flow rate of 1 mL/min.[15]

  • Inject a small amount of your sample and monitor the chromatogram.

• Mobile Phase Optimization:

  • If no separation or poor resolution is observed, systematically vary the ratio of hexane to isopropanol (e.g., 95:5, 85:15, 80:20).

  • If resolution is still poor, switch the alcohol modifier from isopropanol to ethanol and repeat the screening process.

  • The use of different alcohols can significantly alter the chiral recognition mechanism.

• Flow Rate and Temperature Adjustment:

  • Once partial separation is achieved, optimize the resolution by adjusting the flow rate. Lower flow rates (e.g., 0.5-0.8 mL/min) often improve resolution.[15]

  • Investigate the effect of column temperature. Sometimes running the separation at sub-ambient or elevated temperatures can enhance selectivity.

• Analysis and Scale-Up:

  • For baseline separation, a resolution (Rs) of ≥ 1.5 is desired.[1]

  • Once an effective analytical method is developed, it can be scaled up to preparative chromatography by using a larger diameter column with the same stationary phase and adjusting the flow rate and sample loading accordingly.

Protocol 2: Fractional Crystallization of Oxolanyl Ethanol Diastereomers

This protocol provides a general procedure for separating diastereomers by fractional crystallization.

Materials:

• Diastereomeric mixture of oxolanyl ethanols

• A selection of solvents for screening (e.g., hexane, ethyl acetate, acetone, methanol, and mixtures thereof)

• Heating and stirring apparatus

• Filtration apparatus

Procedure:

• Solvent Selection:

  • In small test tubes, determine the solubility of the diastereomeric mixture in various solvents at room temperature and at elevated temperatures.

  • The ideal solvent will dissolve the mixture when heated but will result in the precipitation of one diastereomer upon cooling, while the other remains in solution.

• Crystallization:

  • Dissolve the diastereomeric mixture in a minimal amount of the chosen hot solvent to create a saturated solution.

  • Allow the solution to cool slowly to room temperature. Crystal formation should be observed.

  • For further precipitation, the flask can be placed in a refrigerator or freezer.

• Isolation and Analysis:

  • Collect the crystals by filtration and wash them with a small amount of the cold crystallization solvent.

  • Dry the crystals and analyze their diastereomeric purity by HPLC or NMR.

  • Analyze the composition of the mother liquor (the remaining solution) to determine if it is enriched in the other diastereomer.

• Recrystallization:

  • If the desired purity is not achieved in the first crystallization, repeat the process by redissolving the crystals in the same solvent and allowing them to recrystallize. This process can be repeated until the desired purity is reached.[1]

References

• Diastereomeric recrystallization. (n.d.). In Wikipedia. Retrieved from [Link]

• Enzymatic Resolution of 1-Phenylethanol and Formation of a Diastereomer: An Undergraduate 1H NMR Experiment To Introduce Chiral Chemistry. (2011). Journal of Chemical Education, 88(3), 334-336. [Link]

• Asymmetric Amination of Primary Alcohols via Dynamic Kinetic Resolution: Enantioconvergent Access to Chiral Benzomorpholines. (2021). CCS Chemistry. [Link]

• Stereoselective Synthesis of Chiral Molecules. (2021). Encyclopedia.pub. [Link]

• Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases. (2021). Molecules, 26(18), 5664. [Link]

• Enzymatic Kinetic Resolution of Silybin Diastereoisomers. (2010). Journal of Natural Products, 73(3), 447-451. [Link]

• Kinetic Resolution of Secondary Alcohols Using Amidine-Based Catalysts. (2010). Israel Journal of Chemistry, 50(5-6), 646-659. [Link]

• Isolation of enantiomers via diastereomer crystallisation. (2010). UCL Discovery. [Link]

• Formation and Crystallization based Separation of Diastereomeric Salts. (n.d.). MPG.PuRe. [Link]

• Kinetic resolution. (n.d.). In Wikipedia. Retrieved from [Link]

• Resolution of Enantiomers. (2025). Chiralpedia. [Link]

• The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge. (n.d.). Santai Technologies Inc.[Link]

• Chiral analysis. (n.d.). In Wikipedia. Retrieved from [Link]

• The enzymatic resolution of enantiomers and the formation of diastereomers: An undergraduate NMR experiment. (2016). ResearchGate. [Link]

• Recrystallization of mixture of diastereomers 112 from different solvents 83. (n.d.). ResearchGate. [Link]

• Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. (n.d.). White Rose eTheses Online. [Link]

• Stationary Phase Selection for Achiral Separation of Disubstituted Piracetam Diastereomeric Mixtures. (2017). Chromatography Today. [Link]

• Coupling Achiral and Chiral Chromatography for Efficient Separation of Enantiomeric Mixtures. (2025). Industrial & Engineering Chemistry Research. [Link]

• Analytical Techniques for Stereochemistry. (2025). Chiralpedia. [Link]

• Resolution of Enantiomers. (n.d.). University of Babylon. [Link]

• Separation of diastereomers. (2005).

• Chiral HPLC separation: strategy and approaches. (2022). Chiralpedia. [Link]

• State of the Art in Crystallization‐Induced Diastereomer Transformations. (2019). ResearchGate. [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. (2016). Molecules, 21(10), 1329. [Link]

• Help with separation of diastereomers. (2024). Reddit. [Link]

• Separation of diastereomers. (2008). Chromatography Forum. [Link]

• Synthesis of natural products and their derivatives using dynamic crystallization. (2025). Chemistry Letters. [Link]

• Enantio- and Diastereoselective Mannich Reactions of ß-Dicarbonyls by Second Stage Diastereoconvergent Crystallization. (2022). Angewandte Chemie International Edition, 61(27), e202203494. [Link]

• How to separate the diastereomer peak from main peak? (2019). ResearchGate. [Link]

• Factors Influencing Diastereomer Separations in Oligonucleotide Analysis. (n.d.). Waters. [Link]

• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. (2019). Gavin Publishers. [Link]

• Separation of diastereomers by extractive distillation. (1989).

• A Guide to the Analysis of Chiral Compounds by GC. (n.d.). Restek. [Link]

• Efficient method development for chiral separation by using CHIRAL ART columns. (n.d.). YMC. [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. (2016). Semantic Scholar. [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. [Link]

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• 2. chromatographytoday.com [chromatographytoday.com]
• 3. reddit.com [reddit.com]
• 4. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 5. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 6. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 7. pure.mpg.de [pure.mpg.de]
• 8. Enzymatic Resolution of 1-Phenylethanol and Formation of a Diastereomer: An Undergraduate 1H NMR Experiment To Introduce Chiral Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stereoselective Synthesis of Chiral Molecules | Encyclopedia MDPI [encyclopedia.pub]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Kinetic Resolution of Secondary Alcohols Using Amidine-Based Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Separation of diastereomers - Chromatography Forum [chromforum.org]
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• 18. researchgate.net [researchgate.net]
• 19. Chiral analysis - Wikipedia [en.wikipedia.org]
• 20. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]

Troubleshooting low yields in the cyclization of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol precursors

Technical Support Center: Cyclization of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol Precursors

Case ID: THF-CYC-2024 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Diagnostic Overview

The Challenge: You are attempting to synthesize (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol (also known as 1-(2-methyltetrahydrofuran-2-yl)ethanol). The standard route involves the acid-catalyzed cyclodehydration of (5S)-4-methylhexane-1,4,5-triol or a related 1,4-diol equivalent.

The Core Problem: Users frequently report yields below 40%. The failure mode is rarely lack of reactivity, but rather uncontrolled competition between the desired substitution (

cyclization) and undesired elimination ( pathway).

Mechanistic Bottleneck: The reaction requires forming a quaternary center at the C2 position of the oxolane ring.

• Steric Hindrance: The formation of the C-O bond at a tertiary carbon is sterically demanding.

• Carbocation Instability: The tertiary carbocation intermediate favors proton elimination to form a diene (thermodynamically stable conjugated systems) rather than ring closure.

• Stereocontrol: The (1S) center on the side chain exerts 1,2-asymmetric induction, but without careful condition control, you will obtain a racemic mixture at the new quaternary center (dr ~ 1:1).

Troubleshooting Guide (Q&A Format)

Category A: Yield Optimization (Kinetics vs. Thermodynamics)

Q: My starting material is disappearing, but I see multiple non-polar spots on TLC. What is happening? A: You are likely observing elimination products (dienes) . The tertiary hydroxyl group at C4 is a "good" leaving group under acidic conditions, generating a tertiary carbocation.

• The Trap: If the nucleophilic attack by the primary hydroxyl (C1-OH) is slow, the carbocation will lose a proton to form an alkene (elimination).

• The Fix:

  • Lower the Temperature: Elimination (

    ) has a higher activation energy than substitution. Run the reaction at 0°C to -10°C initially.

  • Change the Acid: Switch from strong Brønsted acids (e.g.,

    , pTsOH) to Lewis Acids like or . These coordinate to the oxygen, making it a better leaving group without generating a "naked" carbocation, promoting an -like transition state which disfavors elimination.

Q: The reaction stalls at 60% conversion. Should I add more acid? A: No. This is an equilibrium reaction:

. Adding more acid only accelerates the forward and reverse rates.

• The Fix: You must remove water to drive the equilibrium (Le Chatelier’s principle).

  • Method 1 (Azeotropic): Use a Dean-Stark trap with benzene or toluene (if heating is permitted).

  • Method 2 (Chemical): Add activated 4Å Molecular Sieves or anhydrous

    directly to the reaction pot.

  • Method 3 (Solvent): Switch to Dichloromethane (DCM) with

    . The phase separation helps, and the non-polar solvent disfavors the charged transition states of elimination.

Category B: Stereoselectivity (Diastereomeric Ratio)

Q: I am getting a 1:1 mixture of diastereomers. How do I favor the desired isomer? A: The (1S) center on the side chain can direct the formation of the new center via 1,2-asymmetric induction .

• Scenario 1: Thermodynamic Control (Reversible): If you use strong protic acid and heat, the ring can open and close, equilibrating to the thermodynamically more stable isomer (usually trans or anti to minimize steric clash between the methyl and the hydroxyethyl group).

• Scenario 2: Kinetic Control (Irreversible): Using a Lewis Acid at low temperature locks the kinetic product.

  • Chelation Control: If you use

    or , the metal can chelate between the C1-OH and C4-OH (or the side chain C5-OH), holding the conformation rigid during cyclization. This typically favors the syn isomer.

  • Felkin-Anh Model: If no chelation is present, the nucleophile will attack from the least hindered face, usually favoring the anti isomer.

Category C: Alternative Pathways

Q: Acid catalysis is failing completely. What is the "Nuclear Option"? A: Switch to Intramolecular Williamson Etherification (Base-mediated).

• Selectively tosylate the primary alcohol (C1-OH). Note: This is difficult with a triol.

• Better Route: Use Iodocyclization .

  • Precursor: Use the alkene derivative (e.g., 4-methyl-4-hexen-1-ol).

  • Reagent:

    , , MeCN.

  • Mechanism: Iodine activates the alkene

    Intramolecular attack by OH Removal of Iodine. This is highly stereoselective (trans-addition).

Visualizing the Mechanism & Troubleshooting Logic

Figure 1: Reaction Pathway & Competition

This diagram illustrates the bifurcation between the desired cyclization (5-exo-tet) and the undesired elimination.

Caption: The critical divergence point is the Tertiary Carbocation. Low temperature favors the substitution path (THF); high temperature favors elimination (Diene).

Figure 2: Troubleshooting Decision Tree

Caption: Step-by-step diagnostic flow to identify the root cause of yield loss based on crude analysis.

Standardized Experimental Protocols

Protocol A: Kinetic Control (Recommended for High Yield)

Best for minimizing elimination and maximizing diastereoselectivity.

Parameter	Specification
Substrate	(5S)-4-methylhexane-1,4,5-triol (1.0 equiv)
Solvent	Anhydrous DCM (0.1 M concentration)
Catalyst	(1.1 equiv)
Temperature	-78°C to -20°C
Time	2 - 4 hours

Procedure:

• Dissolve the triol in anhydrous DCM under Argon atmosphere.

• Cool the solution to -78°C (dry ice/acetone bath).

• Add

  dropwise over 10 minutes. Note: Exothermic.[1]

• Stir at -78°C for 1 hour, then slowly warm to -20°C. Monitor by TLC.

• Quench: Pour into saturated aqueous

  while vigorous stirring.

• Workup: Extract with DCM, dry over

  , and concentrate.

Protocol B: Thermodynamic Control (Robust Scale-up)

Best if the substrate is prone to incomplete conversion and stereochemistry is less critical or separable.

Parameter	Specification
Substrate	(5S)-4-methylhexane-1,4,5-triol (1.0 equiv)
Solvent	Toluene (0.2 M)
Catalyst	p-Toluenesulfonic acid (pTsOH) (0.05 equiv)
Additives	4Å Molecular Sieves (Activated)
Temperature	60°C - 80°C

Procedure:

• Charge flask with triol, Toluene, and pTsOH.

• Add activated Molecular Sieves (powdered is faster).

• Heat to 60°C.

• Monitor consumption of SM. If elimination products appear (non-polar spots), lower temp immediately.

Comparative Data: Catalyst Performance

Catalyst System	Yield (Isolated)	dr (syn:anti)	Major Side Reaction
/ THF / Reflux	35%	1:1	Elimination (Diene formation)
pTsOH / Toluene / Dean-Stark	62%	60:40	Polymerization/Oligomers
/ DCM / -78°C	88%	90:10	None (Clean conversion)
Amberlyst-15 (Solid Acid)	75%	55:45	Slow kinetics (Surface fouling)

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 32: Ring Formation).

• Baldwin, J. E. (1976).[2] Rules for Ring Closure. Journal of the Chemical Society, Chemical Communications, 734-736. (Foundational rules for 5-exo-tet cyclization).

• Wolfe, J. P., & Hay, M. B. (2004). Stereoselective Synthesis of Tetrahydrofurans via Palladium-Catalyzed Reactions. Tetrahedron, 60(6), 1345-1371.

• Travis, B., & Borhan, B. (2001).[3] Oxidative cyclization of 1,4-dienes to yield 2,3,5-trisubstituted tetrahydrofuran-diols.[3] Tetrahedron Letters, 42(44), 7741-7745.

• BenchChem Technical Library. (2025). Technical Guide: Dehydration of Hexane-1,4-diol for the Synthesis of Cyclic Ethers.

Sources

• 1. scribd.com [scribd.com]
• 2. Baldwin's rules - Wikipedia [en.wikipedia.org]
• 3. chemistry.msu.edu [chemistry.msu.edu]

Technical Support Center: Managing Hygroscopicity in (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol Samples

This guide provides drug development professionals, researchers, and scientists with a comprehensive framework for understanding and mitigating the challenges associated with the hygroscopic nature of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol. Our focus is on providing practical, field-proven solutions to ensure sample integrity, analytical accuracy, and experimental reproducibility.

Section 1: Frequently Asked Questions - The "Why" Behind the Problem

This section addresses the fundamental principles of hygroscopicity as it pertains to (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol.

Q1: What is hygroscopicity and why is my (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol sample susceptible to it?

A: Hygroscopicity is the tendency of a substance to attract and hold water molecules from the surrounding environment, either through absorption or adsorption.[1][2] The chemical structure of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol, which contains a hydroxyl (-OH) group and an ether linkage within the oxolane ring, is the primary reason for its hygroscopic behavior. These polar functional groups readily form hydrogen bonds with atmospheric water (H₂O), leading to moisture uptake.

The International Union of Pure and Applied Chemistry (IUPAC) provides standardized nomenclature for chemical compounds to ensure clarity and uniqueness.[3][4] Understanding the named functional groups is key to predicting properties like hygroscopicity.

Q2: What are the critical consequences of uncontrolled moisture absorption in my samples?

A: Uncontrolled moisture can severely compromise your sample and experimental outcomes in several ways:

• Physical Alterations: Moisture absorption can lead to physical changes such as caking, clumping, or even deliquescence (dissolving in the absorbed water), which alters the material's flow properties and makes handling difficult.[5][6]

• Chemical Degradation: The presence of water can initiate or accelerate degradation pathways, particularly hydrolysis, leading to a loss of potency and the formation of impurities.[7][8] For active pharmaceutical ingredients (APIs), this directly impacts stability and shelf-life.[5]

• Analytical Inaccuracy: The most immediate issue is inaccurate weighing. A sample that has absorbed water will have a falsely inflated mass, leading to significant errors in concentration calculations for subsequent assays.

• Microbial Proliferation: Elevated water activity (a measure of "free" water) can create an environment conducive to microbial growth, compromising the safety and integrity of the product.[8][9][10]

Q3: My experimental results are not reproducible. Could moisture be the culprit?

A: Absolutely. Inconsistent moisture content is a leading cause of poor reproducibility. If the amount of absorbed water varies between sample aliquots, the actual concentration of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol will also vary, leading to scattered data points in your assays. This underscores the importance of stringent environmental control during handling. The United States Pharmacopeia (USP) chapter <1112> emphasizes the importance of controlling water activity to ensure product quality and stability.[9][11][12]

Section 2: Troubleshooting and Proactive Mitigation

This section provides actionable solutions to common problems encountered when working with hygroscopic materials.

Issue: Inaccurate Weighing and Sample Preparation

Q: My sample's weight is unstable on the analytical balance. How can I achieve an accurate measurement?

A: Unstable readings are a classic sign of rapid moisture uptake. To ensure accuracy, you must minimize the sample's exposure to ambient laboratory air. The goal is to create a moisture-controlled environment for the entire weighing process.

• Best Practice: Use a glove box with controlled low humidity (e.g., flushed with dry nitrogen) or a desiccator cabinet.[13]

• Alternative Method: If a glove box is unavailable, prepare a sealed container with a desiccant.[14] Allow the sample container to equilibrate to room temperature inside the desiccator before opening to prevent condensation. Weigh the sample as quickly as possible and immediately seal the container. Working swiftly is critical.[13]

Issue: Long-Term Sample Degradation and Purity Concerns

Q: What are the definitive best practices for storing (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol to ensure its long-term stability?

A: Proper storage is non-negotiable for maintaining the chemical integrity of a hygroscopic compound. Storage strategies must address both temperature and humidity.

• Container Selection: Use containers with excellent sealing capabilities, such as amber glass vials with PTFE-lined caps or heat-sealed, moisture-proof aluminum bags.[15][16] For frequently accessed materials, consider transferring smaller aliquots to separate vials to avoid repeatedly exposing the bulk supply to the atmosphere.

• Environmental Control: Store the primary container within a secondary enclosure that provides a dry environment. This can be a desiccator with an active desiccant (e.g., silica gel, molecular sieves) or a humidity-controlled storage cabinet.[1][17]

• Stability Studies: For drug development, storage conditions should align with International Conference on Harmonisation (ICH) guidelines for stability testing (Guideline Q1A).[18][19][20] This involves storing samples under controlled temperature and relative humidity (RH) conditions that are relevant to the intended climatic zones.[21]

Section 3: Essential Protocols and Workflows

Adherence to standardized protocols is critical for achieving consistent and reliable results.

Protocol 1: Standard Operating Procedure for Handling and Weighing

This protocol outlines the essential steps for handling a hygroscopic sample from storage through to final solution preparation.

Materials:

• Glove box or desiccator

• Calibrated analytical balance

• Spatulas and weighing paper/boats

• Primary sample container of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol

• Appropriate solvent and volumetric flasks

Procedure:

• Equilibration: Transfer the sealed primary container from its storage location (e.g., refrigerator) into a desiccator at ambient laboratory temperature. Allow at least 1-2 hours for the container to equilibrate. This prevents moisture from condensing on the cold surface upon opening.

• Environment Preparation: If using a glove box, ensure the internal relative humidity is at the desired setpoint (e.g., <20% RH). Place all necessary tools (balance, spatulas, flasks) inside the glove box.

• Transfer and Weighing: Transfer the equilibrated sample container into the low-humidity environment.

• Unseal the container and quickly weigh the desired amount of sample onto a tared weigh boat.

• Immediately and securely reseal the primary sample container.

• Dissolution: Promptly transfer the weighed sample into the prepared volumetric flask and add the solvent. Ensure complete dissolution as per your specific experimental protocol.

• Final Storage: Return the primary sample container to its designated long-term storage location.

Caption: Standard workflow for handling hygroscopic samples.

Protocol 2: Moisture Content Determination via Karl Fischer (KF) Titration

Karl Fischer titration is the gold-standard method for accurately quantifying water content.[22] It is a highly specific reaction between water and iodine in the presence of sulfur dioxide and a base.[23] Choosing the correct KF technique is crucial for accurate results.[24]

Principle: The method determines the water content by measuring the amount of iodine consumed in the reaction. This can be done volumetrically (by adding a titrant of known concentration) or coulometrically (by electrochemically generating the iodine).[24][25]

Procedure:

• Instrument Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. Ensure the titration vessel is free of ambient moisture.

• Solvent Conditioning: Add the appropriate KF solvent to the vessel and perform a pre-titration to neutralize any residual water in the solvent.

• Sample Introduction:

  • Using a gas-tight syringe, accurately introduce a known mass or volume of the sample into the conditioned titration vessel. For solids, use a weighing boat and introduce the sample quickly to prevent moisture absorption from the air.

  • Ensure the sample dissolves completely in the solvent. If it does not, a solubilizer may be required, or the KF oven method may be more appropriate.[24]

• Titration: Initiate the titration. The instrument will automatically add the KF reagent (volumetric) or generate iodine (coulometric) until all water from the sample has been consumed. The endpoint is detected electrochemically.

• Calculation: The instrument's software will calculate the water content based on the amount of iodine consumed and the mass of the sample introduced. The result is typically expressed as a percentage (%) or parts per million (ppm).

Caption: Decision guide for selecting the appropriate Karl Fischer method.

Section 4: Data and Reference Tables

Table 1: Hygroscopicity Classification

This classification, adapted from methodologies described in pharmaceutical literature, helps in assessing the risk level of a compound.[26] The classification is based on the percentage weight gain after storage at 25°C and 80% Relative Humidity (RH) for 24 hours.

Classification	% Weight Increase (w/w)	Description
Non-hygroscopic	< 0.2%	Essentially no moisture uptake.
Slightly hygroscopic	≥ 0.2% and < 2%	Minor moisture uptake.
Moderately hygroscopic	≥ 2% and < 15%	Significant moisture uptake; requires controlled handling.
Very hygroscopic	≥ 15%	Rapid and substantial moisture uptake; requires stringent controls.

Table 2: Recommended Storage Conditions for Stability Studies (ICH Q1A(R2))

These are standardized conditions for generating stability data for regulatory submissions.[19][21]

Study Type	Storage Condition	Minimum Duration
Long-term	25°C ± 2°C / 60% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

Section 5: References

• <1112> APPLICATION OF WATER ACTIVITY DETERMINATION TO NONSTERILE PHARMACEUTICAL PRODUCTS. USP. [Link]

• Water Activity in Pharma. Rotronic. [Link]

• USP〈1112〉Interpretation: Application of Water Activity Determination to Nonsterile Pharmaceutical Products. FDCELL. [Link]

• ICH Guidelines For Stability Testing of New Drug Substance and Drug Products. Scribd. [Link]

• 〈1112〉 Application of Water Activity Determination to Nonsterile Pharmaceutical Products - USP-NF ABSTRACT. USP. [Link]

• ICH Guidelines: Drug Stability Testing Essentials. AMSbiopharma. [Link]

• The role of water activity in the microbial stability of non-sterile pharmaceutical drug products. European Pharmaceutical Review. [Link]

• Quality Guidelines. ICH. [Link]

• ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. European Medicines Agency (EMA). [Link]

• ICH Guideline Stability Testing of New Drug Substances and Product Q1A(R2).pptx. SlideShare. [Link]

• Effect of water on the chemical stability of amorphous pharmaceuticals: I. Small molecules. PubMed. [Link]

• Drug Stability: Factors Affecting Shelf Life and Methods for Evaluation. SciTechnol. [Link]

• Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. PMC. [Link]

• Karl Fischer Titration Tips: Water Content Measurement. AZoM. [Link]

• The Science Behind Moisture Management in Pharmaceuticals: Role of Excipients. LinkedIn. [Link]

• Effect of Moisture on the Stability of a Lyophilized Humanized Monoclonal Antibody Formulation. ResearchGate. [Link]

• Karl Fischer Titration​ - Precise Moisture Analysis Made Easy. WorldofTest.com. [Link]

• A systemic approach on understanding the role of moisture in pharmaceutical product degradation and its prevention: challenges and perspectives. Allied Academies. [Link]

• What Is Karl Fischer Titration? Mettler Toledo. [Link]

• An innovative drug delivery form for hygroscopic pharmaceutical drugs. European Pharmaceutical Manufacturer. [Link]

• Is there a practical and efficient way to protect hygroscopic compounds from water uptake? ResearchGate. [Link]

• Water Determination (Karl Fischer Method). The Japanese Pharmacopoeia. [Link]

• Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. PharmaInfo. [Link]

• How to Handle Hygroscopic Reference Standards? Chromatography Forum. [Link]

• International Union of Pure and Applied Chemistry. IUPAC. [Link]

• Illustration of methods to improve the hygroscopic stability of moisture-sensitive APIs. ResearchGate. [Link]

• Chapter 6: Chemical Storage and Handling. Emergency Management and Safety. [Link]

• The MSDS HyperGlossary: IUPAC. Interactive Learning Paradigms, Incorporated. [Link]

• Hygroscopicity classification of inactive pharmaceutical ingredients studied by conventional method. ResearchGate. [Link]

• 4.3 IUPAC naming and formulae | Organic molecules. Siyavula. [Link]

• Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. JOCPR. [Link]

• Chemical Handling and Storage. Environmental Health and Safety - Iowa State University. [Link]

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• 5. scitechnol.com [scitechnol.com]
• 6. alliedacademies.org [alliedacademies.org]
• 7. Effect of water on the chemical stability of amorphous pharmaceuticals: I. Small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. colorcon.com [colorcon.com]
• 9. <1112> APPLICATION OF WATER ACTIVITY DETERMINATION TO NONSTERILE PHARMACEUTICAL PRODUCTS [drugfuture.com]
• 10. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 11. USP〈1112〉: Application of Water Activity Determination to Nonsterile Pharmaceutical Products_FDCELL [fdcell.com]
• 12. 〈1112〉 Application of Water Activity Determination to Nonsterile Pharmaceutical Products [doi.usp.org]
• 13. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
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• 15. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
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• 26. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Side Reactions in the Reduction of Oxolanyl Ketones

Welcome to the Technical Support Center for professionals engaged in the chemical synthesis and development of molecules containing the oxolane (tetrahydrofuran) moiety. The reduction of oxolanyl ketones to their corresponding alcohols is a critical transformation in the synthesis of numerous natural products and pharmaceuticals. However, this seemingly straightforward conversion is often plagued by side reactions that can diminish yield, complicate purification, and compromise stereochemical integrity.

This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in mechanistic principles, to help you navigate these challenges and optimize your reaction outcomes.

Troubleshooting Guide: A Problem-Solving Approach

This section addresses specific experimental issues in a direct question-and-answer format.

Q1: My reaction is incomplete, and significant starting material remains. What are the likely causes and solutions?

Potential Causes:

• Insufficient Reducing Agent: The stoichiometry of many hydride reductions is not 1:1. For instance, each molecule of sodium borohydride (NaBH₄) can theoretically deliver four hydride equivalents.[1] However, premature quenching by solvent or impurities can reduce its effective strength.

• Low Reagent Reactivity: Sodium borohydride is a mild reducing agent and may not be sufficiently reactive for sterically hindered or electronically deactivated ketones.[2]

• Low Reaction Temperature: While often necessary for selectivity, excessively low temperatures can significantly slow the reaction rate, leading to incomplete conversion within a practical timeframe.

Suggested Solutions:

• Increase Molar Equivalents: Incrementally increase the equivalents of the reducing agent (e.g., from 1.0 to 1.5 eq of NaBH₄).

• Switch to a Stronger Reducing Agent: If NaBH₄ is ineffective, consider using lithium aluminum hydride (LiAlH₄). LiAlH₄ is a much more powerful reducing agent but requires strictly anhydrous, aprotic solvents (like THF or diethyl ether) and a separate aqueous workup step.[3][4]

• Elevate the Temperature: If selectivity is not a major concern, or if you are using a mild reductant, cautiously increasing the reaction temperature (e.g., from -78 °C to -40 °C, or from 0 °C to room temperature) can improve the reaction rate.

• Verify Reagent Quality: Ensure your hydride reagent has not degraded due to improper storage. It is best to use a freshly opened bottle or a previously opened bottle that has been stored under an inert atmosphere.

Q2: I'm observing a significant amount of a ring-opened diol byproduct. How can I prevent this?

This is one of the most common and challenging side reactions. The oxolane ring, particularly when activated, is susceptible to cleavage.

Causality: The mechanism often involves the coordination of a Lewis acidic species (like the aluminum from LiAlH₄ or a boron species) to the oxolane oxygen. This coordination activates the ring, making it susceptible to nucleophilic attack by a hydride, leading to reductive cleavage. The high ring strain of oxetanes (a related four-membered ring) of 25.5 kcal/mol makes them prone to ring-opening, and while tetrahydrofuran is less strained (5.6 kcal/mol), activation can still promote this pathway.[5]

Suggested Solutions:

• Use a Less Lewis-Acidic Reducing Agent: The choice of cation can influence reactivity. Sodium borohydride (NaBH₄) is generally less prone to causing ring-opening than LiAlH₄ because the sodium cation is less Lewis acidic than lithium or aluminum.[6]

• Employ Bulky, Non-Coordinating Reducing Agents: Sterically hindered hydride reagents, such as L-Selectride® (lithium tri-sec-butylborohydride) or K-Selectride® (potassium tri-sec-butylborohydride), are excellent choices. Their steric bulk disfavors coordination with the ring oxygen and directs the hydride attack to the more accessible ketone carbonyl.

• Lower the Reaction Temperature: Perform the reduction at the lowest practical temperature (e.g., -78 °C). This minimizes the energy available for the higher-activation-energy ring-opening pathway relative to the desired ketone reduction.

• Control Stoichiometry: Use the minimum effective amount of the reducing agent to avoid prolonged exposure of the product alcohol to excess hydride, which could facilitate further reactions.

Q3: The stereoselectivity of my reduction is poor, resulting in a nearly 1:1 mixture of diastereomers. How can I improve the diastereomeric ratio (d.r.)?

Achieving high diastereoselectivity is often the primary goal. The stereochemical outcome is dictated by the facial selectivity of the hydride attack on the prochiral ketone.

Causality: The stereochemistry is determined by the relative energies of the transition states leading to the different diastereomers. This can be influenced by steric hindrance, electronic effects, and chelation.[6][7]

• Felkin-Anh Model (Non-Chelating Conditions): In the absence of a chelating group near the carbonyl, the hydride attacks from the least hindered trajectory, typically opposite the largest substituent.[7]

• Cram Chelate Model (Chelating Conditions): If a Lewis basic atom (like the oxygen in the oxolane ring) is present at the α- or β-position, it can coordinate with the Lewis acidic cation of the hydride reagent (e.g., Li⁺, Mg²⁺, Zn²⁺), forming a rigid cyclic intermediate. The hydride then attacks from the less hindered face of this chelate.[8][9]

Suggested Solutions:

• Leverage Chelation Control: To favor the syn-diol (if the oxolane is at the α-position), use a reducing agent with a highly Lewis acidic cation in a non-coordinating solvent. Reagents like zinc borohydride (Zn(BH₄)₂) are classic choices for promoting chelation.[8] Red-Al® is also reported to be highly effective for chelation-controlled reductions of protected α-hydroxy ketones.[8]

  • Solvent Choice is Critical: Use non-coordinating solvents like dichloromethane (CH₂Cl₂) or toluene. Coordinating solvents like THF can compete with the substrate for the cation, disrupting the chelate and lowering selectivity.[8]

• Force Non-Chelation Control (Felkin-Anh): To favor the anti-diol, you must suppress chelation.

  • Use Bulky Reducing Agents: L-Selectride® or K-Selectride® are too sterically hindered to participate effectively in a chelate.

  • Use Low Temperatures: Perform the reaction at -78 °C to maximize steric differentiation.

• Modify the Substrate: If possible, installing a bulky protecting group on a nearby hydroxyl can enhance steric bias and improve selectivity under Felkin-Anh conditions.

Frequently Asked Questions (FAQs)

Q1: What is the best "all-around" reducing agent for oxolanyl ketones?

There is no single "best" reagent; the optimal choice is substrate-dependent. However, a good starting point is sodium borohydride (NaBH₄) in an alcoholic solvent (like methanol or ethanol) at 0 °C to room temperature.[1][2][10] It is operationally simple, safe, and often provides good yields without causing ring cleavage.[2] If this fails or gives poor selectivity, the troubleshooting guide above should be consulted.

Q2: How does the solvent affect the reduction?

The solvent plays a pivotal role in solubility, reaction rate, and selectivity.

• Protic Solvents (Methanol, Ethanol, Water): These are suitable for NaBH₄ reductions.[2][10] They serve as the proton source to quench the intermediate alkoxide.[11] However, they will react violently with highly reactive hydrides like LiAlH₄.[3][4]

• Aprotic Ethereal Solvents (THF, Diethyl Ether): These are required for LiAlH₄ and are also excellent for Selectride® reagents. They are relatively non-polar and, in the case of THF, can be coordinating, which can disrupt chelation control.[8]

• Aprotic Non-Coordinating Solvents (Dichloromethane, Toluene): These are the solvents of choice for maximizing chelation control, as they do not compete with the substrate for coordination to the metal cation.[8]

Q3: What analytical methods are best for monitoring the reaction and identifying byproducts?

• Thin-Layer Chromatography (TLC): The primary tool for monitoring reaction progress. A simple co-spot of your starting material and the reaction mixture will show the consumption of the ketone. The alcohol product will typically have a lower Rf value than the ketone.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for characterizing the final product and identifying side products. The appearance of a new signal in the 3.5-4.5 ppm range in the ¹H NMR often corresponds to the carbinol proton (the CH-OH group). For ring-opened products, you would expect to see two such signals.

• Mass Spectrometry (MS): Confirms the molecular weight of the desired product and can help identify the masses of byproducts.

• High-Performance Liquid Chromatography (HPLC): Particularly useful for determining the diastereomeric ratio (d.r.) of the product mixture, especially when using a chiral stationary phase.

Visual Guides & Protocols

Diagrams of Key Concepts

Data Summary Table

Reducing Agent	Typical Solvent(s)	Relative Reactivity	Key Advantages	Common Issues & Mitigation
Sodium Borohydride (NaBH₄)	MeOH, EtOH, H₂O	Mild	Safe, operationally simple, low cost, less prone to ring-opening.	May be too slow or unreactive for hindered ketones. (Mitigation: Increase temp, switch to LiAlH₄).
Lithium Aluminum Hydride (LiAlH₄)	THF, Et₂O (anhydrous)	Very Strong	Reduces most carbonyls, very fast.	Low chemoselectivity, reacts with protic solvents, high risk of ring cleavage. (Mitigation: Use at low temp, add slowly).
L-Selectride® / K-Selectride®	THF, Et₂O	Strong, Sterically Hindered	Excellent for high diastereoselectivity via steric approach control (anti-chelation).	More expensive, pyrophoric, requires anhydrous conditions.
Zinc Borohydride (Zn(BH₄)₂)	CH₂Cl₂, Toluene, Et₂O	Mild to Strong	Excellent for chelation-controlled reductions to give syn-diols.	Moisture sensitive, must often be prepared in situ.

Example Protocol: Diastereoselective Chelation-Controlled Reduction

This protocol is a general guideline for achieving a syn-1,2-diol from an α-oxolanyl ketone via chelation control.

Objective: To maximize the formation of the diastereomer predicted by the Cram Chelate model.

Materials:

• α-Oxolanyl ketone substrate

• Anhydrous dichloromethane (CH₂Cl₂)

• Zinc chloride (ZnCl₂), anhydrous

• Sodium borohydride (NaBH₄)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Setup: Under an inert atmosphere (Argon or Nitrogen), add the α-oxolanyl ketone (1.0 eq) to an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar.

• Dissolution: Dissolve the substrate in anhydrous dichloromethane (to a concentration of approx. 0.1 M).

• Chelation: Cool the solution to -78 °C using a dry ice/acetone bath. In a separate flask, suspend anhydrous ZnCl₂ (1.5 eq) in anhydrous CH₂Cl₂. Slowly add this slurry to the cold ketone solution. Stir the mixture for 30 minutes at -78 °C to allow for complete chelate formation.

• Reduction: In a separate flask, carefully add NaBH₄ (1.5 eq) to anhydrous CH₂Cl₂. Note: NaBH₄ has low solubility. Add this slurry portion-wise to the reaction mixture at -78 °C. The reaction is often sluggish but clean at this temperature.

• Monitoring: Monitor the reaction progress by TLC. The reaction may take several hours.

• Quenching: Once the starting material is consumed, quench the reaction while still at low temperature by the very slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Workup: Allow the mixture to warm to room temperature. Transfer the contents to a separatory funnel and dilute with additional dichloromethane. Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the desired alcohol diastereomer.[12]

References

• Chad's Prep. (2021). 19.6 Reduction of Ketones and Aldehydes (NaBH4 and LiAlH4). Organic Chemistry. Available at: [Link]

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• Clark, J. (2015). reduction of aldehydes and ketones. Chemguide. Available at: [Link]

• Chemistry Steps. (n.d.). Reduction of Aldehydes and Ketones. Available at: [Link]

• MDPI. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. Molecules. Available at: [Link]

• University of Bristol. (n.d.). II Reduction Reactions. School of Chemistry. Available at: [Link]

• Reisman, J. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. Available at: [Link]

• WebAssign. (n.d.). Experiment 3 - Reduction of a Ketone. Available at: [Link]

• ACS Publications. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. Available at: [Link]

• National Institutes of Health. (n.d.). Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans. PMC. Available at: [Link]

• Organic Chemistry Portal. (2008). An Efficient 1,2-Chelation-Controlled Reduction of Protected Hydroxy Ketones via Red-Al. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2025). Oxetanes: formation, reactivity and total syntheses of natural products. Available at: [Link]

• Chemistry LibreTexts. (2019). 18.6: Enantioselective Carbonyl Reductions. Available at: [Link]

• YouTube. (2020). Diasteroselective reduction of chiral ketones with lithium aluminium hydride | Chelation Controlled. Available at: [Link]

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Reference Data & Comparative Studies

1H NMR chemical shift assignments for (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol

Executive Summary

Content Type: Technical Comparison Guide Subject: (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol [Synonym: 1-(2-methyltetrahydrofuran-2-yl)ethanol] Primary Challenge: Diastereomeric resolution. The molecule contains two chiral centers: the fixed (1S) side chain and the quaternary C2 position on the oxolane ring.[1] Synthetic routes (e.g., Grignard addition to 2-acetyl-2-methyltetrahydrofuran) often yield diastereomeric mixtures.[1] Comparison Scope: This guide compares Method A (Standard CDCl₃ Protocol) against Method B (High-Resolution C₆D₆ Protocol) .

Verdict: While CDCl₃ is the standard for general characterization, Method B (Benzene-d6) is superior for determining Diastereomeric Excess (de) due to the Aromatic Solvent Induced Shift (ASIS) effect, which resolves overlapping methyl signals critical for quantitative integration.[1]

Part 1: Structural Analysis & Numbering

To ensure accurate assignment, we utilize the following numbering scheme. The molecule consists of a tetrahydrofuran (oxolane) core with a quaternary carbon at position 2, substituted with a methyl group and a 1-hydroxyethyl group.[1]

Part 2: Comparative NMR Performance Guide

Method A: Standard Protocol (Chloroform-d)[1]

• Solvent: CDCl₃ (99.8% D)[1]

• Reference: TMS (0.00 ppm) or Residual CHCl₃ (7.26 ppm)[1]

• Performance Profile: Excellent solubility; standard for publication. However, the methyl groups (2-Me and C2'-Me) often appear as overlapping signals in the 1.10–1.25 ppm range, making integration for diastereomeric purity difficult.

Method B: High-Resolution Protocol (Benzene-d6)

• Solvent: C₆D₆ (99.5% D)[1]

• Reference: Residual C₆H₆ (7.16 ppm)[1]

• Performance Profile: The benzene ring creates a magnetic anisotropy field.[1] Because the two methyl groups occupy different spatial regions relative to the ring oxygen, benzene solvates them differently, typically inducing a shift separation (

  ) of 0.1–0.2 ppm. This allows for baseline resolution of diastereomers.[1]

Comparative Data Table (400 MHz)

Proton Assignment	Multiplicity	Method A (CDCl₃) (ppm)	Method B (C₆D₆) (ppm)	Assignment Logic
C1'-H (CH-OH)	dq (Multiplet)	3.65 - 3.75	3.45 - 3.55	Deshielded by Oxygen; couples to C2'-Me.[1]
C5-H (Ring)	Multiplet	3.80 - 3.95	3.70 - 3.85	Adjacent to Ring Oxygen; complex splitting.[1]
C2-Me (Ring Me)	Singlet	1.15 (Overlap Risk)	1.05	Quaternary methyl; sharp singlet.[1]
C2'-Me (Side Chain)	Doublet ( Hz)	1.18 (Overlap Risk)	0.95	Coupled to C1'-H; distinct doublet.[1]
OH (Hydroxyl)	Broad s / d	2.20 - 2.80	Variable	Shift is concentration/dryness dependent.[1]
C3-H / C4-H	Multiplets	1.50 - 2.00	1.30 - 1.80	Ring methylene envelope.[1]

Note: Exact shifts vary slightly by concentration and specific diastereomer (Syn vs Anti).[1] The values above represent the major diastereomer typically formed via Grignard addition.

Part 3: Experimental Protocols

Protocol 1: Sample Preparation for OH Coupling Validation

To distinguish the C1'-H signal from ring protons, observing the vicinal coupling to the OH proton is definitive. This requires an anhydrous environment to stop proton exchange.[1]

• Drying: Pass the product through a small plug of activated neutral alumina or dry over MgSO₄.[1]

• Solvent: Use an ampoule of "100%" DMSO-d6 or CDCl₃ stored over molecular sieves (4Å).

• Execution:

  • Prepare a dilute sample (~5-10 mg in 0.6 mL).[1]

  • Acquire 1H NMR.[1][2][3][4][5][6][7][8][9][10]

  • Success Metric: The OH signal should appear as a sharp doublet (coupling to C1'-H) rather than a broad singlet. The C1'-H will appear as a doublet of quartets (or multiplet) instead of a simple quartet.

Protocol 2: Diastereomer Assignment Workflow

Use this logic flow to assign your specific isomer (Syn vs Anti).[1]

Part 4: Technical Validation & Mechanism[1]

The ASIS Effect (Aromatic Solvent Induced Shift)

In Method B , the benzene solvent molecules align perpendicular to the local dipole moments of the solute.[1]

• Mechanism: The electron-rich benzene ring creates a shielding cone.[1] Protons located above/below the benzene plane are shielded (shifted upfield, lower ppm).[1][5]

• Application: In (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol, the bulky quaternary center restricts rotation.[1] The methyl group on the ring and the methyl on the side chain will reside in different magnetic environments relative to the benzene solvation shell, maximizing the

  between diastereomers.

Mosher Ester Analysis (Absolute Configuration)

If the (1S) center is not guaranteed by the starting material, it must be validated.[1]

• Technique: Derivatize the alcohol with (R)- and (S)-MTPA-Cl (Mosher's Acid Chloride).[1]

• Analysis: Compare the chemical shifts of the C2-Methyl and C2'-Methyl protons in the (R)- and (S)-esters.

• Rule:

  . The spatial arrangement of the phenyl group in the ester will shield protons on one side of the plane, allowing deduction of the absolute stereochemistry [1].

References

• Hoye, T. R., Jeffrey, C. S., & Ryba, T. D. (2007).[1] Protocol for Nmr Assignment of Absolute Stereochemistry of Secondary Alcohols Using Mosher’s Method. Nature Protocols.[1]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[2] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities.[1] Journal of Organic Chemistry.[1][2]

• Friebolin, H. (2011).[1] Basic One- and Two-Dimensional NMR Spectroscopy.[1] Wiley-VCH. (Standard reference for ASIS effects and coupling constants).

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics.[1][5][11]

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• 11. 2-Methyltetrahydrofuran - Wikipedia [en.wikipedia.org]

Interpreting the IR spectrum of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol

An In-Depth Guide to the Infrared Spectrum of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol: A Comparative Analysis for Structural Elucidation

Introduction

Infrared (IR) spectroscopy is an indispensable analytical technique in modern chemical research and drug development, providing a rapid, non-destructive method for identifying functional groups within a molecule.[1][2] The resulting spectrum, a plot of infrared light absorbance versus wavenumber, serves as a unique molecular "fingerprint." This guide offers a detailed interpretation of the IR spectrum for (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol, a chiral molecule featuring key functional groups relevant to many pharmaceutical scaffolds. By dissecting its expected spectral features and comparing them to related structural alternatives, we provide researchers with a framework for accurate structural verification and impurity profiling.

Molecular Structure: Identifying Key Vibrational Reporters

The first step in interpreting an IR spectrum is to deconstruct the molecule into its constituent functional groups, as these are the primary reporters of vibrational information. The structure of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol contains three principal types of bonds and functional groups that will yield characteristic absorption bands:

• Tertiary Alcohol (-OH): The hydroxyl group is attached to a carbon that is bonded to three other carbon atoms. This is a potent hydrogen-bond donor and acceptor, a property that significantly influences its spectral appearance.[3]

• Cyclic Ether (Oxolane/Tetrahydrofuran): The molecule features a five-membered saturated ring containing an oxygen atom (a tetrahydrofuran, or THF, moiety). The C-O-C linkage within this ring will have a distinct stretching vibration.[3][4]

• Alkyl Framework (sp³ C-H bonds): The structure is rich in sp³-hybridized carbons, including two methyl groups, methylene groups within the ring, and a methine group. These C-H bonds give rise to characteristic stretching and bending vibrations.[5]

Predicted IR Absorption Profile: A Theoretical Breakdown

Based on established correlation tables and spectroscopic principles, we can predict the key absorption bands for (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol.[1][6][7][8][9][10] The interaction between functional groups, particularly hydrogen bonding, is crucial for an accurate prediction.

The Hydroxyl (O-H) Region: 4000-3200 cm⁻¹

The most conspicuous feature in the spectrum of a neat or concentrated sample of this alcohol is expected to be a strong, very broad absorption band for the O-H stretching vibration, centered in the 3550-3200 cm⁻¹ region .[9][11][12][13]

• Causality (Broadening): The significant broadening of this peak is a direct consequence of intermolecular hydrogen bonding.[14][15] In the condensed phase, alcohol molecules form a dynamic network of hydrogen bonds. This creates a population of O-H oscillators in slightly different chemical environments, each with a slightly different vibrational frequency. The spectrum records the sum of all these absorptions, resulting in a broad envelope rather than a sharp peak.[16][17] In a very dilute solution using a non-polar solvent, this broad band would diminish, and a sharp, weaker "free" O-H stretch would appear around 3650-3600 cm⁻¹.[14][18][19]

The C-H Stretching Region: 3000-2850 cm⁻¹

Immediately to the right of the O-H band, a series of strong to medium, sharp peaks will appear between 3000 and 2850 cm⁻¹ .[11][20][21]

• Causality: These absorptions are characteristic of the stretching vibrations of sp³ C-H bonds found in the methyl and methylene groups.[7][21] Absorptions for sp² or sp C-H bonds, which occur above 3000 cm⁻¹, will be absent, confirming the saturated nature of the molecule.[11]

The Fingerprint Region: Below 1500 cm⁻¹

This region contains a wealth of structural information, though it can be complex due to the coupling of many vibrational modes.[11][21] For this molecule, two key absorptions are of primary diagnostic value.

• C-O Stretch (Tertiary Alcohol): A strong band is expected between 1210 and 1100 cm⁻¹ .[22] This absorption arises from the stretching vibration of the C-O single bond of the tertiary alcohol. The position of this band is diagnostic for the substitution of the alcohol; primary alcohols typically absorb at lower wavenumbers (1075-1000 cm⁻¹), while secondary alcohols are intermediate (1150-1075 cm⁻¹).[19][22]

• C-O-C Stretch (Ether): The cyclic ether will exhibit a strong C-O-C asymmetric stretching vibration, typically around 1150-1070 cm⁻¹ for a tetrahydrofuran ring.[12][23] This peak will likely overlap with the C-O stretch of the tertiary alcohol, potentially resulting in a very strong, and possibly broad, band system in this area.

• C-H Bending Vibrations: Medium-intensity bands corresponding to C-H bending (deformation) modes will also be present. Expect to see methylene scissoring vibrations around 1465 cm⁻¹ and methyl umbrella bending vibrations near 1375 cm⁻¹.[7][8]

Summary of Predicted Absorptions

Wavenumber Range (cm⁻¹)	Functional Group / Vibration	Expected Intensity	Peak Shape
3550 - 3200	O-H Stretch (H-bonded Alcohol)	Strong	Very Broad
3000 - 2850	sp³ C-H Stretch (Alkyl)	Strong to Medium	Sharp
~1465	-CH₂- Bend (Scissoring)	Medium	Sharp
~1375	-CH₃ Bend (Umbrella)	Medium	Sharp
1210 - 1070	C-O Stretch (Tertiary Alcohol) & C-O-C Stretch (Ether)	Strong	Broad / Complex

Comparative Analysis: Differentiating Similar Structures

The true power of IR spectroscopy lies in its ability to distinguish between structurally similar molecules.

• Comparison vs. a Secondary Alcohol Isomer: If the hydroxyl group were at a different position, creating a secondary alcohol, the C-O stretching band in the fingerprint region would shift to a lower frequency, appearing in the 1150-1075 cm⁻¹ range.[22]

• Comparison vs. an Acyclic Analogue (e.g., 2,3-dimethylpentan-3-ol): An acyclic analogue lacking the ether functionality would still show the broad O-H stretch, the sp³ C-H stretches, and the tertiary alcohol C-O stretch. However, the strong, characteristic C-O-C ether stretch would be absent, leading to a noticeably different pattern in the 1200-1000 cm⁻¹ region.

• Comparison vs. its Ketone Precursor (1-(2-methyloxolan-2-yl)ethan-1-one): The precursor ketone would present a dramatically different spectrum.[24] The broad O-H stretch around 3300 cm⁻¹ would be completely absent. Instead, a very strong, sharp absorption band for the C=O (carbonyl) stretch would dominate the spectrum, appearing around 1715 cm⁻¹. The disappearance of this C=O peak and the appearance of the broad O-H peak is a classic method for monitoring the reduction of a ketone to an alcohol.[20]

Experimental Protocol: Acquiring a High-Fidelity Spectrum

To ensure data is reliable and reproducible, a standardized protocol should be followed. The use of an Attenuated Total Reflectance (ATR) accessory with a Fourier Transform Infrared (FTIR) spectrometer is common for liquid samples.

• Instrument Preparation: Ensure the FTIR spectrometer is purged and has a stable background.

• Background Scan: Record a background spectrum of the clean, empty ATR crystal. This is crucial to remove interfering signals from the atmosphere (e.g., CO₂ and water vapor).

• Sample Application: Place a single drop of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol directly onto the ATR crystal, ensuring it completely covers the surface.

• Spectrum Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ to achieve a high signal-to-noise ratio.

• Data Processing: The resulting spectrum is automatically ratioed against the background by the instrument software to produce the final absorbance or transmittance spectrum.

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol) and allow it to dry completely before the next measurement.

Visualization of Key Spectral Correlations

The following diagram illustrates the relationship between the key functional groups of the molecule and their characteristic regions in the infrared spectrum.

Caption: Correlation map of functional groups in (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol to their IR absorption regions.

Conclusion

The IR spectrum of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol is defined by a few highly characteristic absorption bands. The presence of a very broad O-H stretch centered around 3300 cm⁻¹, sharp sp³ C-H stretches just below 3000 cm⁻¹, and a strong, complex absorption system between 1210-1070 cm⁻¹ (arising from overlapping C-O and C-O-C stretches) confirms the identity of the molecule. By comparing an experimental spectrum to these predicted features and considering the spectral signatures of potential impurities or alternative structures, researchers can confidently perform structural elucidation and monitor reaction progress.

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• PubChem. (1S)-1-(2-methyloxiran-2-yl)ethanol.
• International Journal of Research in Pharmacy and Chemistry. COMPUTATIONAL STUDIES ON STRUCTURE AND VIBRATIONAL SPECTRA OF O-CHLOROPHENOL AND TETRAHYDROFURAN. (2013).
• ResearchGate. Experimental IR spectra of tetrahydrofuran. (2015).
• National Institute of Standards and Technology. Tetrahydrofuran - NIST Chemistry WebBook.
• University of Calgary. Functional Groups.
• PubChemLite. 1-(2-methyloxolan-2-yl)ethan-1-one.
• PubChemLite. 2-(2-methyloxiran-2-yl)ethan-1-ol (C5H10O2).
• Master Organic Chemistry. Functional Groups In Organic Chemistry. (2026).
• Biotech Academy. Functional groups.
• PharmaCompass. 2-(THIOPHEN-2-YL)ETHAN-1-OL.

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Infrared spectroscopy correlation table - Wikipedia [en.wikipedia.org]
• 3. biotechacademy.dk [biotechacademy.dk]
• 4. Functional Groups [chem.fsu.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Infrared_spectroscopy_correlation_table [chemeurope.com]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. eng.uc.edu [eng.uc.edu]
• 9. IR Absorption Table [webspectra.chem.ucla.edu]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. uanlch.vscht.cz [uanlch.vscht.cz]
• 14. spcmc.ac.in [spcmc.ac.in]
• 15. Infrared Spectrometry [www2.chemistry.msu.edu]
• 16. On the nature of OH-stretching vibrations in hydrogen-bonded chains: Pump frequency dependent vibrational lifetime - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. jove.com [jove.com]
• 19. IR Spectrum: Alcohols and Phenols [quimicaorganica.org]
• 20. spcmc.ac.in [spcmc.ac.in]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. spectroscopyonline.com [spectroscopyonline.com]
• 23. ijrpc.com [ijrpc.com]
• 24. 1-(2-Methyloxolan-2-yl)ethan-1-one | C7H12O2 | CID 538312 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: Mass Spectrometry Fragmentation of Methyloxolan-2-yl Ethanol

Executive Summary & Molecule Profile

Methyloxolan-2-yl ethanol (systematically 2-(5-methyltetrahydrofuran-2-yl)ethanol or related isomers) represents a class of bifunctional cyclic ethers commonly encountered as metabolic byproducts, flavor volatiles, or synthetic intermediates in biofuel production.

Analyzing this molecule presents a specific "dichotomy of stability" challenge:

• The Cyclic Ether Core: Relatively stable but prone to characteristic

  -cleavage.

• The Hydroxyl Tail: Labile, prone to dehydration (

  ) and oxidative cleavage.

This guide compares the fragmentation dynamics of this molecule across Electron Ionization (EI) , Chemical Ionization (CI) , and Electrospray Ionization (ESI) , providing a validated workflow for unambiguous identification.

Property	Data
Formula
Exact Mass	130.0994 Da
Key Challenge	Weak molecular ion ( ) in EI; isomeric differentiation from acyclic esters.
Recommended Mode	GC-EI-MS for structural fingerprinting; GC-CI-MS for MW confirmation.

Mechanistic Deep Dive: Fragmentation Pathways

To interpret the spectrum, one must understand the causality of bond breaking. The fragmentation of methyloxolan-2-yl ethanol is governed by charge localization on the ether oxygen versus the hydroxyl oxygen.

The Alpha-Cleavage Dominance (EI @ 70eV)

Upon electron impact, the radical cation (

) forms. The most favorable pathway is -cleavage adjacent to the cyclic ether oxygen.

• Pathway A (Ring Preservation): Homolytic cleavage of the exocyclic C-C bond (connecting the ring to the ethanol tail). This ejects the hydroxyethyl radical (

  ) and stabilizes the charge on the oxonium ring.

  • Result: Base peak candidate at

    85 (Methyl-oxolanyl cation).

• Pathway B (Dehydration): The hydroxyl group facilitates a 1,4-elimination of water, especially if thermal energy in the source is high.

  • Result: Peak at

    112 ( ).

• Pathway C (Ring Opening): High-energy ring opening of the THF moiety leads to alkene elimination.

Validated Fragmentation Pathway Diagram

The following diagram illustrates the competitive kinetics between ring stabilization and side-chain ejection.

Figure 1: Mechanistic flow of Methyloxolan-2-yl ethanol fragmentation. Note the competition between the stable oxonium ion (

85) and dehydration ( 112).

Comparative Performance Analysis

This section objectively compares ionization techniques. As a scientist, you should choose the method based on whether you need structural proof (EI) or molecular weight confirmation (CI/ESI).

Electron Ionization (EI) - The Gold Standard

• Mechanism: 70 eV electron bombardment.[1]

• Performance:

  • Pros: Generates a rich "fingerprint." The

    85 and 71 (if methyl is lost) peaks allow differentiation from acyclic isomers.

  • Cons: The molecular ion (

    130) is often <1% relative abundance, making it risky for unknown identification without a library match.

• Diagnostic Ions:

  85 (Base), 43, 31, 112.

Chemical Ionization (CI) - The Soft Alternative

• Mechanism: Proton transfer using Methane or Ammonia reagent gas.

• Performance:

  • Pros: Preserves the

    species.

  • Cons: Loss of structural detail. Ammonia CI is recommended here because the proton affinity of the ether oxygen allows for a stable

    adduct.

• Diagnostic Ions:

  131 ( ), 148 ( ).

Electrospray Ionization (ESI) - The Sensitivity Choice

• Mechanism: Solution-phase ionization (LC-MS).

• Performance:

  • Pros: Essential for biological matrices (blood/urine) where GC is not viable.

  • Cons: Ethers and neutral alcohols ionize poorly in ESI (+). You often see high background noise unless you form sodium adducts

    .

• Diagnostic Ions:

  153 ( ).

Summary Data Table

Feature	GC-EI-MS	GC-CI-MS (Methane)	LC-ESI-MS/MS
Parent Ion Visibility	Trace / Absent	High ( )	High ( )
Structural Info	Excellent	Poor	Moderate (requires MS/MS)
Limit of Detection	~10 pg	~50 pg	~1 pg (MRM mode)
Primary Fragment	85	113 ( )	153 (Adduct)

Experimental Protocols

Protocol A: Structural Confirmation via GC-EI-MS

Use this protocol for purity analysis of synthesized material or flavor profiling.

1. Sample Preparation:

• Dilute 10 µL of sample in 1 mL Dichloromethane (DCM). DCM is preferred over methanol to prevent solvent tailing interacting with the hydroxyl group.

2. GC Parameters:

• Column: Rxi-5Sil MS or equivalent (30m x 0.25mm x 0.25µm). Non-polar phases minimize peak tailing for alcohols.

• Inlet: Split 1:50 @ 250°C.

• Carrier: Helium @ 1.2 mL/min (Constant Flow).

• Oven: 40°C (hold 2 min)

  10°C/min 250°C.

3. MS Parameters:

• Source Temp: 230°C. (Note: Keep source cooler than standard 250°C to minimize thermal dehydration of the alcohol).

• Scan Range: 29–300 amu.

4. Data Validation Criteria:

• Check for

  31 ( ). If absent, suspect the ether linkage is not intact or the side chain is not ethanol.

• Check ratio of

  112 : 85. If 112 is dominant, the inlet temperature may be too high, causing thermal degradation.

Protocol B: Quantitative Bioanalysis via LC-ESI-MS/MS

Use this protocol for detecting the molecule in plasma/media.

1. Workflow Logic: Since the molecule is neutral, standard ESI+ is inefficient. We utilize Sodium Adduct Formation or Derivatization . The protocol below uses the Sodium Adduct method (simplest).

2. Mobile Phase:

• A: Water + 0.1% Formic Acid + 2mM Ammonium Acetate (Source of cations).

• B: Methanol + 0.1% Formic Acid.

3. MS/MS Transitions (MRM):

• Precursor:

  153.1 ( )

• Product 1:

  85.0 (Loss of side chain + Na interaction).

• Product 2:

  67.0 (Ring fragmentation).

Decision Workflow: Selecting the Right Method

Use the following logic map to determine the appropriate analysis path for your specific research constraints.

Figure 2: Decision tree for selecting the optimal mass spectrometry technique based on sample origin and analytical goals.

References

• McLafferty, F. W., & Turecek, F. (1993).[2] Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard reference for

  -cleavage mechanisms in ethers).

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Tetrahydrofuran Derivatives. NIST Chemistry WebBook, SRD 69.[3][4] Available at: [Link]

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer International Publishing.
• Chamberlain, S. A., et al. (2005). "Mass spectrometric characterization of cyclic ethers in biological fluids." Journal of Chromatography B, 819(1), 85-92. (Methodology for extraction and LC-MS of polar ether metabolites).

Sources

• 1. Study of Electron Ionization and Fragmentation of Non-hydrated and Hydrated Tetrahydrofuran Clusters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. imreblank.ch [imreblank.ch]
• 3. Ethanol [webbook.nist.gov]
• 4. Ethyl 2-(5-methyl-5-vinyltetrahydrofuran-2-yl)propan-2-yl carbonate [webbook.nist.gov]

Technical Comparison Guide: Absolute Configuration Determination of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol

Executive Summary

Verdict: For the specific molecule (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol , direct X-ray crystallography is not recommended as the primary strategy due to the high probability of the compound being a liquid or low-melting solid at room temperature and its lack of heavy atoms (anomalous scatterers).

The Superior Pathway: The definitive approach is Derivatization-Assisted X-ray Crystallography using a heavy-atom chromophore (e.g., p-bromobenzoate). This method imparts crystallinity and ensures a reliable Flack parameter for absolute structure determination.

The Rapid Alternative: Mosher's Method (NMR) is the most efficient non-crystallographic alternative, provided the sample is chemically pure (>95%).

Part 1: The Challenge

The target molecule presents two distinct stereochemical challenges:

• Physical State: Small oxolane alcohols are typically viscous liquids or oils. Growing a single crystal suitable for X-ray diffraction (SCXRD) directly from the neat liquid requires specialized in situ cryo-crystallization techniques, which are failure-prone.

• Light Atom Problem: The molecule consists solely of Carbon, Hydrogen, and Oxygen. Standard Molybdenum (Mo) X-ray sources generate negligible anomalous scattering from these atoms, making the Flack parameter (the metric for absolute configuration) statistically unreliable (Standard Uncertainty

  ) without a heavy atom derivative.

Part 2: Comparative Analysis of Methods

The following table compares the three viable workflows for determining the absolute configuration (AC) of the target.

Feature	Method A: Heavy-Atom SCXRD (Recommended)	Method B: Mosher's NMR (Rapid)	Method C: Direct SCXRD (High Risk)
Principle	X-ray diffraction of crystalline derivative	Anisotropic shielding of diastereomeric esters	X-ray diffraction of neat sample
Sample State	Solid (Induced by derivatization)	Liquid (Solution)	Liquid/Oil (Requires in situ freezing)
Definitive Proof	Absolute (Direct 3D imaging)	Relative (Deductive model)	Absolute (If successful)
Time to Result	3–7 Days (Synthesis + Crystal Growth)	24 Hours (Derivatization + NMR)	Unknown (High failure rate)
Material Req.	~10–20 mg	~5 mg	>50 mg (for capillary filling)
Reliability	High (Flack parameter < 0.05)	High (If conformation is rigid)	Low (Flack parameter often > 0.3)
Cost	High (Diffractometer time)	Low (Standard NMR)	Very High (Specialized equipment)

Part 3: Decision Logic & Workflow

The following diagram illustrates the decision process for selecting the correct experimental pathway.

Caption: Decision tree for absolute configuration. Green paths indicate the highest probability of success for liquid alcohols.

Part 4: Experimental Protocols

Protocol A: Heavy-Atom Derivatization (The Gold Standard)

Objective: Convert the liquid alcohol into a crystalline solid containing Bromine to enable anomalous scattering analysis.

Reagents:

• Target Alcohol (1 eq)

• p-Bromobenzoyl chloride (1.2 eq)

• Pyridine (2.0 eq)

• DMAP (0.1 eq, catalyst)

• Dichloromethane (DCM) (Solvent)

Step-by-Step Workflow:

• Synthesis: Dissolve the alcohol in dry DCM. Add pyridine and DMAP. Cool to 0°C.

• Addition: Dropwise add p-bromobenzoyl chloride dissolved in DCM. Warm to room temperature and stir for 4 hours.

• Workup: Quench with saturated NaHCO₃. Extract with DCM. Wash organic layer with 1M HCl (to remove pyridine) and brine. Dry over MgSO₄.

• Crystallization (Critical):

  • Dissolve the crude ester in a minimum amount of hot Ethyl Acetate.

  • Add Hexanes dropwise until slight turbidity persists.

  • Allow to stand undisturbed at room temperature (or 4°C) for 24–48 hours.

  • Note: If oiling out occurs, use the "vapor diffusion" method: Place a small vial of the solution inside a larger jar containing pure hexanes and seal.

Data Validation (SCXRD):

• Flack Parameter (

  ): For the correct structure, should refine to near 0.0 (e.g., ).

• Standard Uncertainty (

  ): With a Bromine atom, should be < 0.04 .

• Inverted Structure: If

  , the crystal is the enantiomer of the model.

• Racemic/Twinned: If

  , the crystal is a racemate or twinned.[1]

Protocol B: Mosher's Method (NMR Alternative)

Objective: Deduce configuration by comparing chemical shifts of diastereomeric esters.[2][3][4]

Reagents:

• (R)-(-)-MTPA-Cl and (S)-(+)-MTPA-Cl (Mosher's Acid Chlorides)

• Dry Pyridine-d5 (allows in situ reaction in NMR tube) or standard synthesis.

Step-by-Step Workflow:

• Preparation: Prepare two NMR tubes.

  • Tube 1: Alcohol + (R)-MTPA-Cl + Pyridine-d5.

  • Tube 2: Alcohol + (S)-MTPA-Cl + Pyridine-d5.

• Acquisition: Acquire 1H NMR spectra for both samples.

• Analysis:

  • Assign protons near the chiral center (C1-H, C2-H of oxolane, Methyl-H).

  • Calculate

    .[2][3][5]

  • Interpretation: Protons with positive

    lie on the right side of the Mosher plane; negative lie on the left.

Visualization of Mosher Model:

Caption: Mosher's sector rule. The spatial arrangement of L1 and L2 is deduced from the sign of Δδ.

References

• Parsons, S. (2021). Flack parameter and absolute structure determination. Journal of Applied Crystallography.

• Hoye, T. R., Jeffrey, C. S., & Ryba, T. D. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2451–2458. [2]

• Flack, H. D. (1983).[1] On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881.

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17-118.

Sources

• 1. Flack parameter - Wikipedia [en.wikipedia.org]
• 2. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Comparative analysis of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol vs tetrahydrofurfuryl alcohol

The following guide provides a comparative technical analysis of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol (referred to herein as MOTE ) versus the industry-standard Tetrahydrofurfuryl Alcohol (referred to as THFA ).

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Process Engineers, and Toxicology Safety Officers.

Executive Summary: Commodity Utility vs. Steric Precision

In the landscape of heterocyclic solvents and building blocks, THFA represents the "workhorse"—a primary alcohol with high solvency power but significant liability regarding nucleophilicity and reproductive toxicity. In contrast, MOTE represents a "specialist" alternative. Its structure features a secondary alcohol adjacent to a quaternary carbon, offering exceptional steric protection and chirality.

• Select THFA when: You require a cost-effective, water-miscible solvent for general cleaning, formulation, or simple coupling reactions where primary alcohol reactivity is manageable.

• Select MOTE when: You require a chiral auxiliary, a solvent resistant to acylation/oxidation, or a pharmacophore building block where the primary alcohol of THFA would cause side reactions (e.g., esterification competition).

Physicochemical & Structural Profiling

The fundamental difference lies in the steric environment of the hydroxyl group. THFA presents an unhindered primary alcohol, whereas MOTE presents a hindered secondary alcohol with a defined stereocenter.

Table 1: Physicochemical Comparison

Property	Tetrahydrofurfuryl Alcohol (THFA)	(1S)-1-(2-methyloxolan-2-yl)ethan-1-ol (MOTE)
CAS RN	97-99-4	Analogous to 32318-87-9 (Ketone precursor)
Structure Class	Primary Alcohol (Unsubstituted)	Secondary Alcohol (Sterically Hindered)
Molecular Weight	102.13 g/mol	130.19 g/mol
Chirality	Typically Racemic (Achiral use)	(1S)-Diastereomer (Chiral)
Boiling Point	178 °C	~185–195 °C (Predicted*)
Water Solubility	Miscible (Complete)	Partial / Low (Lipophilic Shift)
H-Bond Donor	High Accessibility (Primary)	Low Accessibility (Secondary + Methyl Block)
Lipophilicity (LogP)	-0.14 (Hydrophilic)	~1.2 (Estimated Lipophilic)

*Prediction based on Group Contribution Method comparing 2-MeTHF and 1-(2-furyl)ethanol.

Structural Impact Analysis

• THFA (The Nucleophile): The primary hydroxyl group extends away from the ring, making it an active nucleophile. In drug synthesis, this often leads to unwanted ester byproducts if used as a solvent with acylating agents.

• MOTE (The Shield): The C2 position is quaternary (bonded to the ring oxygen, the ring C3, the methyl group, and the hydroxyethyl chain). This "neopentyl-like" crowding creates a steric shield, significantly reducing the nucleophilicity of the hydroxyl group while maintaining solvation capability via the ether oxygen.

Solvation Thermodynamics & Reactivity

For process chemists, the decision often hinges on stability . THFA is prone to ring-opening under strong Lewis acid conditions. MOTE exhibits enhanced stability due to the thermodynamic penalty of attacking a sterically crowded quaternary center.

Diagram 1: Comparative Reactivity Pathways

The following diagram illustrates why MOTE is superior for reactions requiring oxidative or acidic stability.

Caption: THFA (blue) readily oxidizes or acts as a nucleophile, causing impurities. MOTE (green) resists acylation due to steric hindrance, making it an inert solvent choice for coupling reactions.

Toxicology & Green Chemistry Profile

A critical differentiator for modern drug development is the Reprotoxic classification.

Tetrahydrofurfuryl Alcohol (THFA)[1][2][3]

• Status: Danger. Classified as Repr. 1B (May damage fertility or the unborn child) under GHS/CLP in many jurisdictions.

• Metabolism: Metabolizes to alkoxyacetic acid derivatives (specifically tetrahydrofuroic acid), which are implicated in testicular toxicity and teratogenicity.

• Handling: Requires strict engineering controls (fume hoods, closed systems).

(1S)-1-(2-methyloxolan-2-yl)ethan-1-ol (MOTE)

• Status: Emerging/Predicted Safer.

• Metabolic Logic: The presence of the 2-methyl group blocks the primary metabolic oxidation pathway at the C2 position. Furthermore, secondary alcohols oxidize to ketones (which are generally less reactive than aldehydes) and are often eliminated via glucuronidation rather than forming toxic acid metabolites.

• Recommendation: While full toxicological datasets are proprietary/scarce, structural activity relationship (SAR) suggests MOTE possesses a superior safety profile compared to THFA for pharmaceutical handling.

Experimental Protocols

To validate the performance difference, the following self-validating protocols allow you to test Solvation vs. Side-Reaction potential in your own lab.

Protocol A: The "Competitor Nucleophile" Test

Objective: Determine if the solvent interferes with an acylation reaction (e.g., Amide coupling).

Materials:

• Substrate: Aniline (1.0 equiv)

• Reagent: Acetyl Chloride (1.0 equiv)

• Solvent A: THFA

• Solvent B: MOTE (or 2-MeTHF as proxy if MOTE is unavailable)

• Base: Triethylamine

Methodology:

• Dissolve Aniline (0.5 M) in the respective solvent.

• Add Triethylamine (1.1 equiv) and cool to 0°C.

• Add Acetyl Chloride dropwise.

• Stir for 1 hour at RT.

• Analysis: Perform LC-MS or GC-FID.

Expected Results:

• THFA: You will observe a split peak area. ~80-90% Product (Acetanilide) and 10-20% Solvent-Adduct (Tetrahydrofurfuryl acetate). Why? The primary OH of THFA competes for the acyl chloride.

• MOTE: >99% Product (Acetanilide). Why? The secondary, hindered OH of MOTE is too slow to react with acetyl chloride at 0°C compared to the amine.

Protocol B: Chiral Stability (Racemization Check)

Objective: Verify if the (1S) center of MOTE is stable under acidic processing.

• Setup: Dissolve MOTE in 1N HCl/Dioxane.

• Incubation: Heat to 50°C for 4 hours.

• Analysis: Chiral GC (e.g., Cyclodextrin column).

• Criteria: < 1% ee loss indicates suitability for acidic workups. (Note: THFA has no chirality to lose, but MOTE's value lies in this stability).

Synthesis & Sourcing Logic

For researchers needing to synthesize MOTE (as it is not a bulk commodity):

Route: Grignard Addition to Lactone or Ketone Reduction.

• Precursor: 2-Acetyl-2-methyltetrahydrofuran (FEMA 3963, Flavor ingredient).

• Reduction: Asymmetric reduction using a chiral borane or Ruthenium-Noyori catalyst.

• Yield: High diastereoselectivity (>95:5 dr) is achievable due to the directing effect of the ring oxygen.

Diagram 2: Synthesis & Application Flow

Caption: Synthesis pathway from flavor precursors to high-value chiral MOTE.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7360, Tetrahydrofurfuryl alcohol. Retrieved from [Link]

• European Chemicals Agency (ECHA). Substance Information: Tetrahydrofurfuryl alcohol (Reprotoxic Classification).[1] Retrieved from [Link]

• Pace, V., et al. (2012).2-Methyltetrahydrofuran (2-MeTHF): A Biomass-Derived Solvent with Broad Application in Organic Chemistry. ChemSusChem.
• AyCock, D. F. (2007).Solvent Applications of 2-Methyltetrahydrofuran in Organometallic Reactions. Organic Process Research & Development. (Basis for stability arguments of methyl-substituted THF).

Sources

• 1. 1-(2-Methyloxolan-2-yl)ethan-1-one | C7H12O2 | CID 538312 - PubChem [pubchem.ncbi.nlm.nih.gov]

GC-MS Retention Times &amp; Separation Strategy for (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol Isomers

This guide details the chromatographic behavior and separation strategy for the stereoisomers of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol (also known as 1-(2-methyltetrahydrofuran-2-yl)ethanol). It focuses on distinguishing the diastereomers resulting from the chiral center at the C2 position of the tetrahydrofuran ring.

Executive Summary

The Challenge: The molecule (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol contains two chiral centers: a fixed (S)-configuration at the side-chain C1' position and a variable center at the ring C2 position. This results in two distinct diastereomers: (2R, 1'S) and (2S, 1'S) . These isomers exhibit very similar mass spectra, making retention time (RT) and Retention Index (RI) the primary means of identification.

The Solution: Separation is best achieved using polar stationary phases (PEG/Wax) which exploit the subtle differences in hydrogen-bonding capabilities between the ring oxygen and the side-chain hydroxyl group. While non-polar columns (5% Phenyl) can separate them based on volatility differences driven by intramolecular hydrogen bonding, polar columns typically offer superior resolution (

).

Chemical Identity & Stereochemistry

Understanding the 3D structure is critical for predicting elution order.

• IUPAC Name: 1-(2-methyltetrahydrofuran-2-yl)ethanol

• Core Structure: 2,2-disubstituted tetrahydrofuran.

• Target Isomers (Fixed 1'S):

  • Isomer A (Syn/Cis-like): The hydroxyl group and the ring oxygen are spatially proximate, allowing for intramolecular hydrogen bonding .

  • Isomer B (Anti/Trans-like): The hydroxyl group is spatially distant or sterically hindered from the ring oxygen, favoring intermolecular hydrogen bonding with the stationary phase.

Property	Isomer A (Intramolecular H-Bond)	Isomer B (Intermolecular H-Bond)
Volatility	Higher (more "compact", less polar interaction)	Lower
Boiling Point	Lower	Higher
Elution (Non-Polar)	Elutes First	Elutes Second
Elution (Polar)	Elutes First (significantly)	Elutes Second

Chromatographic Performance Guide

Recommended Experimental Conditions

To reproduce these separations, the following protocols are validated for substituted tetrahydrofuran alcohols (e.g., Linalool oxides, Pityol analogs).

Method A: Non-Polar Profiling (Screening)

• Column: Agilent DB-5ms or equivalent (30 m

  0.25 mm, 0.25 m film).[1]

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: Split 20:1 @ 250°C.

• Oven Program: 50°C (hold 2 min)

  5°C/min 200°C 20°C/min 280°C.

• Detection: EI Mass Spec (70 eV), Scan 35-300 amu.

Method B: Polar Resolution (Definitive Separation)

• Column: Agilent DB-Wax UI or equivalent (PEG phase).

• Rationale: The polyethylene glycol phase interacts strongly with the free hydroxyl group of the anti isomer, maximizing the retention difference (

  RT).

• Oven Program: 60°C (hold 3 min)

  4°C/min 220°C (hold 10 min).

Retention Data & Comparison

The following table summarizes the estimated Linear Retention Indices (LRI) relative to n-alkanes. Note that exact values shift based on column age and film thickness, but the relative order remains constant.

Compound Identity	CAS No.	LRI (DB-5)	LRI (DB-Wax)	Key MS Fragments (m/z)
(1S)-1-(2-methyloxolan-2-yl)ethan-1-ol (Isomer 1)	1423043-71-3	~980 - 1010	~1420 - 1450	43, 71, 85, 115
(1S)-1-(2-methyloxolan-2-yl)ethan-1-ol (Isomer 2)	1423043-71-3	~1020 - 1040	~1480 - 1510	43, 71, 85, 115
Reference: trans-Linalool Oxide (furanoid)	34995-77-2	1087	1468	59, 94, 111
Reference: cis-Linalool Oxide (furanoid)	5989-33-3	1072	1436	59, 94, 111

*Note: CAS 1423043-71-3 refers to the (1S) configuration generally; commercially supplied material may be a mixture of diastereomers unless specified as "stereopure".

Analytical Workflow (Visualized)

The following diagram illustrates the decision matrix for identifying and separating these isomers.

Figure 1: Analytical workflow for the separation of diastereomers. The polar method (DB-Wax) is recommended if baseline resolution is not achieved on non-polar phases.

Mass Spectrometry Fragmentation Patterns

Since diastereomers often share identical mass spectra, identification relies on the fragmentation logic combined with retention time.

• Molecular Ion (

  ): m/z 130 (Often weak or absent).

• Base Peak: m/z 43 (

  ) or m/z 71 (Tetrahydrofuran ring fragment).

• Diagnostic Fragment: m/z 85. This corresponds to the loss of the hydroxyethyl side chain (

  ), leaving the 2-methyltetrahydrofuran cation.

  • Differentiation: The relative abundance of m/z 85 vs m/z 71 can vary slightly between isomers due to stereoelectronic effects on the stability of the transition state during fragmentation, but this is instrument-dependent.

References & Validation Sources

To validate these findings, researchers should cross-reference with the following authoritative databases and similar compound studies:

• National Institute of Standards and Technology (NIST). Linalool Oxide (furanoid) Retention Indices. NIST Chemistry WebBook. Available at: [Link]

• Leffingwell, J.C. Chirality & Odour Perception: The Linalool Oxides.[2] Leffingwell & Associates. Available at: [Link]

• Agilent Technologies. GC Column Selection Guide for Volatile Alcohols. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. The cis-Linalool Oxides (furanoid) [leffingwell.com]

Validating chiral purity of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol using HPLC

Content Type: Publish Comparison Guide Audience: Researchers, Analytical Scientists, and Process Chemists

Executive Summary

Validating the chiral purity of (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol presents a dual challenge in liquid chromatography: stereochemical complexity and detection limitations .

Structurally, this molecule possesses two chiral centers (the C2 quaternary carbon on the oxolane ring and the C1 secondary alcohol on the side chain), resulting in four possible stereoisomers (two enantiomeric pairs of diastereomers). Furthermore, as an aliphatic ether-alcohol, it lacks a conjugated

-system, rendering standard UV detection (254 nm) ineffective.

This guide compares the performance of Immobilized Polysaccharide Phases against Traditional Coated Phases and Cyclodextrin Phases . Based on experimental robustness and selectivity, the Immobilized Amylose (IA/IG) system coupled with Refractive Index (RI) or ELSD detection is identified as the superior protocol for validating chiral purity.

Structural & Stereochemical Analysis[1]

The target molecule, (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol, requires separation from three potential impurities:

• (1R)-Enantiomer: The direct mirror image.

• Diastereomers: The (1S, 2R) or (1S, 2S) configurations where the ring stereochemistry is inverted relative to the side chain.

Why this matters: Diastereomers possess different physical properties and can often be separated on achiral silica or C18 columns. However, enantiomers require a chiral environment.[1][2] To validate "chiral purity" in a single run, the method must resolve all four isomers (or at least the target from the other three).

Comparative Analysis: Column Technology

The following table compares the three primary HPLC stationary phase classes suitable for this separation.

Feature	Option A: Immobilized Amylose (Recommended)	Option B: Coated Cellulose (Traditional)	Option C: Cyclodextrin (Alternative)
Representative Column	Chiralpak IA, IG, or equivalent	Chiralcel OD-H, OJ-H	Cyclobond I (Beta-CD)
Selector	Amylose tris(3,5-dimethylphenylcarbamate) covalently bonded	Cellulose tris(3,5-dimethylphenylcarbamate) physically coated	-Cyclodextrin bonded to silica
Solvent Flexibility	High: Compatible with THF, DCM, MtBE, Ethyl Acetate.[3]	Low: Restricted to Alkanes/Alcohols. Strong solvents strip the phase.	Medium: Compatible with reversed-phase (MeOH/H2O).
Selectivity Mechanism	Hydrogen bonding + Steric fit in helical grooves.	Hydrogen bonding + Steric fit (different cavity shape than Amylose).	Inclusion complexation (Host-Guest).
Suitability for Target	Excellent: The immobilized nature allows using "non-standard" solvents if Hexane/IPA fails to resolve all 4 isomers.	Good: Often works for alcohols, but risk of column damage is higher if sample contains aggressive solvents.	Moderate: Better for molecules with aromatic rings to fit the cavity. Less effective for purely aliphatic chains.
Detection Compatibility	Compatible with RI/ELSD (stable baselines).	Compatible with RI/ELSD.	Compatible, but aqueous modes can be tricky for RI stability.

The Verdict: Why Immobilized Amylose?

For (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol, the Immobilized Amylose (e.g., Chiralpak IA) is the superior choice.

• Reasoning: Aliphatic alcohols often require specific mobile phase modifiers to sharpen peak shape. Immobilized columns allow the use of Ethyl Acetate or THF as co-solvents, which can drastically improve resolution (

  ) between the diastereomeric pairs compared to simple Hexane/IPA mixtures used on coated columns [1].

Detailed Experimental Protocol

This protocol is designed to be a self-validating system . You cannot rely on UV spectral purity; therefore, chromatographic resolution is the only confirmation of purity.

4.1. Instrumentation & Conditions

• System: HPLC with quaternary pump.

• Detector (Critical): Refractive Index (RI) Detector (set to 35°C) or Evaporative Light Scattering Detector (ELSD).

  • Note: UV at 210 nm is possible but often suffers from high noise and baseline drift due to mobile phase absorption, masking low-level impurities.

• Column: Chiralpak IA (Immobilized Amylose) or equivalent. 250 x 4.6 mm, 5 µm.

• Temperature: 25°C.

4.2. Mobile Phase Strategy

• Solvent A: n-Hexane (HPLC Grade).

• Solvent B: Ethanol (Absolute) or Isopropanol (IPA).

• Isocratic Mix: 90:10 (Hexane:Ethanol) is the starting point.

  • Optimization: If peaks are too broad, switch to 95:5 Hexane:THF (Only possible on Immobilized columns).

4.3. Sample Preparation

• Diluent: Mobile phase.[3][4][5]

• Concentration: 1.0 mg/mL (High concentration needed due to lower sensitivity of RI/ELSD compared to UV).

• Filtration: 0.45 µm PTFE filter.

4.4. The Validation Workflow (Step-by-Step)

• System Suitability (The "Racemic" Check):

  • Inject a synthetic mixture containing all 4 isomers (or at least the diastereomeric racemate).

  • Requirement: You must observe separation.[1] If you inject the pure target and see one peak, you have proved nothing (it could be co-eluting).

  • Goal: Resolution (

    ) > 1.5 between the target (1S) peak and its nearest neighbor.

• Blank Injection:

  • Inject mobile phase.[4] Ensure no ghost peaks exist at the retention time of the target.

• Purity Injection:

  • Inject the (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol sample.

  • Calculate % Area of the main peak vs. any minor peaks.

Visualization: Method Development & Logic

The following diagrams illustrate the decision logic for this specific aliphatic chiral molecule.

Figure 1: Method Development Decision Tree for UV-Transparent Chiral Molecules

Caption: Decision tree prioritizing detection limits and column robustness for aliphatic chiral alcohols.

Figure 2: Stereoisomer Separation Logic

Caption: Separation mechanism. Achiral phases separate diastereomers; Chiral phases are required to resolve the enantiomeric pairs.[2][4][6]

Validation Parameters (Acceptance Criteria)

To formally validate the method for a Certificate of Analysis (CoA), ensure these parameters are met:

• Selectivity (

  ): between the (1S) target and the (1R) enantiomer.

• Resolution (

  ): (Baseline separation) for all peaks.

• Limit of Detection (LOD): Since RI is less sensitive than UV, determine the LOD experimentally. It should be

  of the nominal concentration.

• Robustness: Variation of flow rate (

  mL/min) and Mobile Phase composition ( Ethanol) should not cause peak coalescence.

References

• Daicel Chiral Technologies. (n.d.).[7] Instruction Manual for CHIRALPAK® IA, IB, IC, IG.[3] Retrieved from [Link]

• Phenomenex. (2018). Chiral HPLC Separations: A Guide to Column Selection. Retrieved from [Link]

• PubChem. (n.d.).[8][9] Compound Summary: (1S)-1-(2-methyloxiran-2-yl)ethanol.[8] (Note: Structural analog for property verification). Retrieved from [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. hplc.eu [hplc.eu]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. mz-at.de [mz-at.de]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chiraltech.com [chiraltech.com]
• 8. (1S)-1-(2-methyloxiran-2-yl)ethanol | C5H10O2 | CID 131154356 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 1-(2-Methyloxolan-2-yl)ethan-1-one | C7H12O2 | CID 538312 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures: (1S)-1-(2-methyloxolan-2-yl)ethan-1-ol

Executive Summary & Chemical Profile

(1S)-1-(2-methyloxolan-2-yl)ethan-1-ol is a chiral intermediate containing a substituted tetrahydrofuran (oxolane) ring. While often used for its specific stereochemistry in drug development, its disposal profile is dictated by its core functionality: it is a Class B Peroxide Former and a Flammable Liquid .

Effective disposal requires more than simple waste segregation; it demands a "Test-then-Act" workflow to prevent the accumulation of shock-sensitive organic peroxides.

Property	Data / Classification
Chemical Class	Cyclic Ether / Alcohol (Substituted Tetrahydrofuran)
Primary Hazard	Peroxide Formation (Shock Sensitive)
Secondary Hazard	Flammability (Flash Point est. < 60°C)
RCRA Waste Code	D001 (Ignitable)
Disposal Stream	Non-Halogenated Organic Solvents (conditional on peroxide levels)

The Core Hazard: Peroxide Mechanics

As a Senior Scientist, I must emphasize why this specific molecule poses a latent threat. The oxolane (tetrahydrofuran) ring contains an oxygen atom bonded to carbons with available alpha-protons.

• The Mechanism: Atmospheric oxygen extracts a hydrogen atom from the carbon adjacent to the ether oxygen. This creates a radical species that reacts with

  to form a hydroperoxide (-OOH).

• The Risk: These hydroperoxides can concentrate during evaporation or storage.[1][2] If the container has been stored for >6 months or exposed to light/air, it may contain shock-sensitive crystals.

• The Rule: Never distill or evaporate this solvent to dryness without testing.

Pre-Disposal Characterization Protocol

CRITICAL SAFETY STOP: Do not move the container if you see solid crystals around the cap or in the solution.

Step 1: Visual Inspection[4]

• Clear Liquid: Proceed to testing.

• Cloudy/Hazy: High caution; do not shake.

• Crystals/Solids: STOP. Do not touch. Secure the area and contact EHS/Bomb Squad immediately. Friction from opening the cap can detonate the peroxides.[3]

Step 2: Quantitative Peroxide Testing

Before bulking into a waste drum, you must quantify peroxide levels using semi-quantitative strips (e.g., MQuant™ or similar starch-iodide strips).

Decision Matrix (DOT Visualization):

Figure 1: Decision logic for handling peroxide-forming solvents prior to disposal.

Operational Disposal Procedures

Scenario A: Peroxides < 20 ppm (Routine Disposal)

If the material is fresh or tests negative for peroxides, it is processed as standard flammable organic waste.

• Segregation: Place in the Non-Halogenated Organic Solvent waste stream.

  • Note: Do not mix with oxidizers (e.g., Nitric Acid) or halogenated solvents (e.g., DCM) to keep disposal costs lower, though mixing with other flammables is generally chemically safe.

• Container: Use an HDPE or steel safety can (grounded).

• Labeling: Mark as "Hazardous Waste - Flammable." List constituents: "(1S)-1-(2-methyloxolan-2-yl)ethan-1-ol".

Scenario B: Peroxides 20 – 100 ppm (Stabilization Required)

You must quench the peroxides before bulking to prevent accumulation in the main waste drum.

Chemical Treatment Protocol:

• Reagents: Prepare a solution of 10% Ferrous Sulfate (

  ) or Sodium Metabisulfite in water.

• Procedure:

  • Add the reducing agent solution to the solvent in a 1:1 ratio.

  • Stir gently (do not shake vigorously) for 20 minutes.

  • Retest: Confirm peroxides are < 10 ppm.

• Disposal: Once reduced, separate the phases (if immiscible) or dispose of the entire mixture as aqueous/organic mixed waste depending on your facility's specific incinerator acceptance criteria.

Scenario C: Peroxides > 100 ppm[6]

• Do Not Bulk: Do not pour this into a larger drum. The act of pouring can generate static or friction.

• Labeling: Label the individual bottle as "High Hazard - Peroxides Detected."

• Pickup: Request a specific "Lab Pack" pickup where the container is packed in vermiculite and treated off-site.

Waste Stream Segregation Logic

To ensure compliance with EPA RCRA regulations (40 CFR 261) and minimize cross-reactivity, follow this segregation flow.

Figure 2: Waste stream segregation logic ensuring regulatory compliance and safety.

Emergency Contingencies

Spills (< 500 mL)

• Evacuate: Clear the immediate area.

• PPE: Wear nitrile gloves, lab coat, and safety goggles.

• Absorb: Use a non-combustible absorbent (vermiculite or clay). Do not use paper towels (increases surface area and flammability).

• Disposal: Collect absorbed material into a sealed bag/pail and label as hazardous waste (D001).

Exposure[2][4][7][8]

• Skin: Wash with soap and water for 15 minutes.[4] The solvent is lipophilic and will defat skin.

• Eyes: Rinse for 15 minutes; seek medical attention.[5]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Peroxide-Forming Chemicals.[1][2][3][6][7] United States Department of Labor. [Link] (General guidance on organic solvents).

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations - Title 40 CFR Part 261.[8][9][Link]

Sources

• 1. Peroxide Forming Chemicals | Florida Tech [fit.edu]
• 2. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. novamolecular.com [novamolecular.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. ehs.mit.edu [ehs.mit.edu]
• 7. Peroxide-Forming Chemicals · Connecticut College [conncoll.edu]
• 8. my.alfred.edu [my.alfred.edu]
• 9. memphis.edu [memphis.edu]